Tinidazole-d5

Core Science & Biosynthesis

What is Tinidazole-d5 and its primary use in research

An In-depth Technical Guide on the Core Applications of Tinidazole-d5 in Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tinidazole-d5, a deuterated analog of the antiprotozoal and antibacterial agent Tinidazole. Its primary application in research is as a stable isotope-labeled internal standard for the accurate quantification of Tinidazole in biological matrices using mass spectrometry. This guide details its properties, its pivotal role in pharmacokinetic and bioequivalence studies, and provides exemplar experimental protocols for its use.

Introduction to Tinidazole-d5

Tinidazole-d5 is a synthetic, isotopically labeled form of Tinidazole where five hydrogen atoms have been replaced with deuterium. This substitution results in a molecule that is chemically identical to Tinidazole but has a higher molecular weight. This key difference allows for its differentiation from the unlabeled drug in mass spectrometric analysis, making it an ideal internal standard.

The parent drug, Tinidazole, is a 5-nitroimidazole derivative used in the treatment of various protozoal and anaerobic bacterial infections. Accurate measurement of Tinidazole concentrations in biological fluids is crucial for pharmacokinetic analysis, dose optimization, and bioequivalence studies.

Physicochemical Properties

The fundamental properties of Tinidazole and its deuterated analog are summarized below.

Property	Tinidazole	Tinidazole-d5
Chemical Formula	C₈H₁₃N₃O₄S	C₈H₈D₅N₃O₄S
Molecular Weight	247.27 g/mol	~252.30 g/mol
CAS Number	19387-91-8	1216767-04-2
Appearance	Pale yellow crystalline powder	Not specified, typically similar to parent compound
Solubility	Sparingly soluble in water, soluble in acetone and methylene chloride	Not specified, expected to be similar to Tinidazole

Primary Use in Research: Internal Standard in Bioanalysis

The primary and most critical use of Tinidazole-d5 in a research setting is as an internal standard (IS) for the quantification of Tinidazole in biological samples, such as plasma, serum, and urine, by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative bioanalysis for several reasons:

• Correction for Matrix Effects: Biological matrices can enhance or suppress the ionization of the analyte, leading to inaccurate quantification. As Tinidazole-d5 has nearly identical physicochemical properties to Tinidazole, it experiences similar matrix effects, allowing for accurate correction.

• Correction for Extraction Variability: During sample preparation, there can be variations in the recovery of the analyte. Since the internal standard is added at the beginning of the process, it accounts for these variations.

• Improved Precision and Accuracy: By normalizing the response of the analyte to that of the internal standard, the precision and accuracy of the analytical method are significantly improved.

Bioanalytical Workflow Using Tinidazole-d5

The following diagram illustrates a typical workflow for the quantification of Tinidazole in a biological matrix using Tinidazole-d5 as an internal standard.

Bioanalytical workflow for Tinidazole quantification.

Experimental Protocols

While a specific validated method explicitly detailing the use of Tinidazole-d5 was not found in the public literature, a representative experimental protocol can be constructed based on established methods for Tinidazole and the principles of bioanalysis using stable isotope-labeled internal standards.

Sample Preparation: Protein Precipitation

This is a common and straightforward method for extracting drugs from plasma samples.

• Aliquoting: Transfer 100 µL of the plasma sample into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of a Tinidazole-d5 working solution (e.g., 1 µg/mL in methanol) to each sample, except for the blank matrix samples.

• Protein Precipitation: Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried residue in 100 µL of the mobile phase.

• Injection: Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

Liquid Chromatography Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 1 minute
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow Rates	Optimized for the specific instrument

MRM Transitions

The following table provides the likely mass-to-charge (m/z) transitions for Tinidazole and Tinidazole-d5. The transition for Tinidazole is based on published data[1], while the product ion for Tinidazole-d5 is inferred based on common fragmentation patterns of the parent molecule.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Tinidazole	248.1	128.1	20
Tinidazole-d5	253.1	128.1 or 133.1	20

Note: The optimal collision energy should be determined experimentally for the specific instrument being used.

Signaling Pathways and Logical Relationships

The primary role of Tinidazole-d5 is within the logical framework of quantitative bioanalysis, not in the modulation of biological signaling pathways. The following diagram illustrates the logical relationship between the analyte, the internal standard, and the final quantified concentration.

Logical flow for quantification using an internal standard.

Conclusion

Tinidazole-d5 is an indispensable tool for researchers and drug development professionals involved in the study of Tinidazole. Its use as an internal standard in LC-MS/MS-based bioanalysis ensures the generation of high-quality, reliable data for pharmacokinetic assessments and other quantitative studies. The methodologies outlined in this guide provide a solid foundation for the implementation of robust and accurate analytical methods for Tinidazole quantification.

References

• 1. Development of a UPLC-MS/MS method for quantitation of metronidazole and 2-hydroxy metronidazole in human plasma and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to Tinidazole-d5: Chemical Structure and Isotopic Labeling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tinidazole-d5, a deuterated analog of the antimicrobial agent Tinidazole. This document details its chemical structure, isotopic labeling, and physical and chemical properties. It also outlines the established mechanism of action of Tinidazole, which is fundamental to understanding the biological activity of its deuterated form. While a specific, detailed experimental protocol for the synthesis of Tinidazole-d5 is not publicly available, this guide infers a probable synthetic route based on established methods for the parent compound and related deuterated molecules. Similarly, specific pharmacokinetic and mass spectrometry data for Tinidazole-d5 are not widely published; therefore, this guide presents data for the non-deuterated Tinidazole as a reference point.

Chemical Structure and Isotopic Labeling

Tinidazole-d5 is a stable isotope-labeled version of Tinidazole, where five hydrogen atoms on the ethylsulfonyl ethyl group have been replaced with deuterium atoms. This specific labeling makes it a valuable internal standard for quantitative analysis of Tinidazole in biological matrices by mass spectrometry.

IUPAC Name: 1-[2-(Ethyl-d5-sulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole

Chemical Formula: C₈H₈D₅N₃O₄S

The deuterium labeling is located on the terminal ethyl group of the ethylsulfonyl ethyl side chain attached to the imidazole ring.

Chemical Structure Visualization

Caption: Chemical structure of Tinidazole-d5 with deuterium atoms (D) indicated.

Physicochemical and Spectrometric Data

The incorporation of deuterium atoms results in a higher molecular weight for Tinidazole-d5 compared to its non-deuterated counterpart. This mass difference is the basis for its use as an internal standard in mass spectrometry-based assays.

Property	Tinidazole	Tinidazole-d5
Molecular Formula	C₈H₁₃N₃O₄S	C₈H₈D₅N₃O₄S
Molecular Weight	247.27 g/mol	252.30 g/mol
Monoisotopic Mass	247.0627 g/mol	252.0941 g/mol
HPLC-MS/MS (MRM)	m/z 247.4 → 81.9[1]	Not explicitly found, but expected to be m/z 252.4 → fragments

Synthesis of Tinidazole-d5: A Proposed Experimental Protocol

A likely approach for the synthesis of Tinidazole-d5 would involve the use of a deuterated ethylating agent, such as ethyl-d5 iodide or a similar deuterated precursor, to introduce the deuterium-labeled ethyl group.

Inferred Synthetic Workflow

The synthesis can be conceptualized in two main stages: preparation of the deuterated ethylating agent and its subsequent reaction with 2-methyl-5-nitroimidazole.

References

• 1. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Purification of Tinidazole-d5 for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of Tinidazole-d5, an isotopically labeled analog of the antimicrobial agent Tinidazole. This document is intended for laboratory professionals engaged in pharmaceutical research and development, offering detailed experimental protocols and data presentation to facilitate the production of high-purity Tinidazole-d5 for use as an internal standard in pharmacokinetic studies, metabolic research, and other analytical applications.

Introduction

Tinidazole is a 5-nitroimidazole derivative with potent activity against anaerobic bacteria and protozoa.[1] Isotope-labeled compounds, such as Tinidazole-d5, are indispensable tools in drug metabolism and pharmacokinetic (DMPK) studies, enabling precise quantification in complex biological matrices by mass spectrometry. The deuterium-labeled analog serves as an ideal internal standard due to its similar physicochemical properties to the parent drug, with a distinct mass difference. This guide outlines a feasible synthetic route to Tinidazole-d5, focusing on the introduction of the deuterium atoms at the ethylsulfonyl moiety, followed by robust purification and characterization protocols.

Synthesis of Tinidazole-d5

The synthesis of Tinidazole-d5 (2-methyl-5-nitro-1-[2-(1,1,2,2,2-pentadeuterioethylsulfonyl)ethyl]imidazole) involves a multi-step process, beginning with the preparation of a deuterated side-chain precursor, followed by its condensation with 2-methyl-5-nitroimidazole and subsequent oxidation.

Synthesis Pathway Overview

The overall synthetic pathway can be visualized as a three-stage process:

• Preparation of the Deuterated Side-Chain Precursor: Synthesis of 2-(ethyl-d5-thio)ethanol.

• Condensation: Reaction of 2-methyl-5-nitroimidazole with the activated deuterated side-chain.

• Oxidation: Conversion of the thioether to the corresponding sulfone to yield Tinidazole-d5.

References

• 1. Synthesis of New Active Sulfones in the 5-Nitroimidazole Series - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical and Chemical Properties of Tinidazole-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tinidazole-d5 is the deuterium-labeled analog of Tinidazole, an antimicrobial agent used to treat infections caused by anaerobic bacteria and protozoa.[1][2] As a stable isotope-labeled compound, Tinidazole-d5 serves as an invaluable tool in pharmacokinetic and metabolic studies, primarily as an internal standard for the quantification of Tinidazole in biological matrices using mass spectrometry.[3] The substitution of five hydrogen atoms with deuterium on the ethylsulfonyl ethyl side chain results in a molecule with a higher mass but nearly identical chemical properties to the parent drug. This guide provides a comprehensive overview of the physical and chemical properties of Tinidazole-d5, detailed experimental protocols for their determination, and visualizations of its application and synthesis.

Data Presentation: Physical and Chemical Properties

The physical and chemical properties of Tinidazole-d5 are summarized in the tables below. These tables provide a consolidated view of its key characteristics, facilitating easy reference and comparison.

Table 1: General and Chemical Identifiers

Property	Value	Source(s)
IUPAC Name	2-methyl-5-nitro-1-[2-(1,1,2,2,2-pentadeuterioethylsulfonyl)ethyl]imidazole	[4]
Synonyms	1-[2-(Ethyl-d5-sulfonyl)ethyl]-2-methyl-5-nitro-1H-imidazole, Bioshik-d5	[3][5]
CAS Number	1216767-04-2	[5]
Molecular Formula	C₈H₈D₅N₃O₄S	[3][5]
Molecular Weight	252.30 g/mol	[3][4]
Monoisotopic Mass	252.09406081 Da	[4]

Table 2: Physicochemical Properties

Property	Value	Source(s)
Appearance	Pale Orange to Light Orange Solid	[2]
Melting Point	123 - 125 °C	[2]
Boiling Point (Predicted)	528.45 ± 30.0 °C at 760 Torr	[2]
Solubility	Slightly soluble in Chloroform and Methanol	[2]
pKa (Predicted)	2.30 ± 0.34	[2]
LogP (Computed)	-0.4	[4]
Topological Polar Surface Area	106 Ų	[4]
Purity (by HPLC)	>95%	[5]
Storage Conditions	-20°C Freezer for long-term storage	[2][5]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of Tinidazole-d5 are outlined below. These protocols are based on standard pharmaceutical analysis techniques.

Determination of Melting Point (Capillary Method)

This protocol is based on the United States Pharmacopeia (USP) general chapter <741>.[5][6][7]

• Apparatus: A calibrated melting point apparatus equipped with a heating block, a thermometer, and a capillary tube holder.

• Sample Preparation: A small amount of finely powdered and dried Tinidazole-d5 is packed into a capillary tube to a height of approximately 3 mm.[5][6]

• Procedure:

  • The capillary tube containing the sample is placed in the heating block of the apparatus.

  • The temperature is raised at a rate of approximately 1-2 °C per minute.[8]

  • The temperature at which the substance begins to melt (onset point) and the temperature at which it becomes completely liquid (clear point) are recorded.[5]

  • The melting range is reported as the interval between the onset and clear points. For highly pure substances, this range is typically narrow.[8]

Determination of Solubility (Shake-Flask Method)

This protocol is based on the World Health Organization (WHO) guidelines for Biopharmaceutics Classification System (BCS) studies.[4][9]

• Apparatus: Stoppered flasks or vials, a mechanical shaker or orbital incubator maintained at a constant temperature (e.g., 37 ± 1 °C), and a calibrated pH meter.

• Procedure:

  • An excess amount of Tinidazole-d5 is added to a series of flasks containing a known volume of the desired solvent (e.g., water, methanol, chloroform).

  • The flasks are sealed and agitated at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.[9]

  • At various time points, samples are withdrawn from the flasks and filtered through a suitable membrane filter (e.g., 0.45 µm) to remove undissolved solids.

  • The concentration of Tinidazole-d5 in the filtrate is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • The solubility is reported as the mean concentration of the saturated solution.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This is a general protocol for determining the purity of a pharmaceutical substance.[10][11]

• Apparatus: An HPLC system equipped with a pump, an autosampler, a column oven, and a UV or photodiode array (PDA) detector.

• Chromatographic Conditions:

  • Column: A reversed-phase column, such as a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A suitable mixture of an aqueous buffer and an organic solvent (e.g., acetonitrile or methanol). The composition can be isocratic or a gradient.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection Wavelength: Based on the UV absorbance maximum of Tinidazole (around 310 nm).[12][13]

• Procedure:

  • A standard solution of Tinidazole-d5 of known concentration is prepared in a suitable solvent.

  • The sample solution of Tinidazole-d5 is also prepared.

  • The HPLC system is equilibrated with the mobile phase until a stable baseline is achieved.

  • Aliquots of the standard and sample solutions are injected into the HPLC system.

  • The resulting chromatograms are recorded. The purity is calculated by the area normalization method, where the area of the main peak is expressed as a percentage of the total area of all peaks in the chromatogram.[10]

Mandatory Visualizations

Workflow for Quantification of Tinidazole using Tinidazole-d5 as an Internal Standard

The primary application of Tinidazole-d5 is as an internal standard in quantitative bioanalysis. The following diagram illustrates a typical workflow for the determination of Tinidazole in a biological sample (e.g., plasma) using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Caption: Workflow for the quantification of Tinidazole using Tinidazole-d5 as an internal standard.

Generalized Synthesis Pathway of Tinidazole

The synthesis of Tinidazole-d5 follows the same reaction scheme as Tinidazole, with the key difference being the use of a deuterated starting material. The following diagram outlines a common synthetic route.

Caption: Generalized synthesis pathway for Tinidazole-d5.

References

• 1. buchem.com [buchem.com]
• 2. asianpubs.org [asianpubs.org]
• 3. Synthesis, Characterization and Biological Activity of Novel Salt/Molecular Salts of Tinidazole : Oriental Journal of Chemistry [orientjchem.org]
• 4. WHO Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver - ECA Academy [gmp-compliance.org]
• 5. thinksrs.com [thinksrs.com]
• 6. scribd.com [scribd.com]
• 7. <741> MELTING RANGE OR TEMPERATURE [drugfuture.com]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. who.int [who.int]
• 10. torontech.com [torontech.com]
• 11. pharmtech.com [pharmtech.com]
• 12. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

In-Depth Technical Guide to the Isotopic Purity and Stability of Tinidazole-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity and stability of Tinidazole-d5, a deuterated analog of the antiprotozoal and antibacterial agent Tinidazole. This document is intended to serve as a valuable resource for professionals in research and drug development who utilize isotopically labeled compounds in their studies.

Core Concepts: Isotopic Purity and Stability

Isotopic Purity: In the context of deuterated compounds like Tinidazole-d5, isotopic purity refers to the percentage of the compound that is fully deuterated at the intended positions, as well as the distribution of other isotopic species. It is a critical parameter, as high isotopic enrichment is essential for the accuracy and sensitivity of analytical methods that rely on mass differentiation, such as mass spectrometry-based pharmacokinetic studies.

Stability: The stability of a deuterated compound is its ability to resist chemical degradation over time and under various environmental conditions, such as temperature, light, and humidity. Ensuring the stability of Tinidazole-d5 is crucial for its reliable use as an internal standard in quantitative bioanalysis and for maintaining its therapeutic efficacy in potential clinical applications.

Quantitative Data Summary

The following tables summarize the available quantitative data on the isotopic and chemical purity of Tinidazole-d5, as well as its stability under recommended storage conditions.

Table 1: Isotopic and Chemical Purity of Tinidazole-d5

Parameter	Specification	Method
Isotopic Purity
Isotopic Enrichment	Data not publicly available	Mass Spectrometry
Chemical Purity
Purity by HPLC	≥90% - >95%[1][2]	High-Performance Liquid Chromatography (HPLC)
Molecular Formula	C₈H₈D₅N₃O₄S[1]	-
Molecular Weight	252.30 g/mol [1]	-

Table 2: Stability and Storage Recommendations for Tinidazole-d5

Condition	Recommendation	Duration
Storage Temperature	2-8°C[1] or -20°C[2]	Long-term
Light Exposure	Protect from light	-
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen)	-

Experimental Protocols

Detailed experimental protocols for the analysis of Tinidazole and its deuterated analog are crucial for obtaining reliable and reproducible results. The following sections outline methodologies for assessing purity and stability.

Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is essential for separating Tinidazole from its degradation products and impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3][4]

• Mobile Phase: A gradient mixture of a buffered aqueous phase and an organic solvent is typically used. For example, a gradient of 0.01 M phosphate buffer (pH 3.0) and acetonitrile.[3][4]

• Flow Rate: 1.5 mL/min.[3][4]

• Detection Wavelength: 317 nm.[3][4]

• Column Temperature: 30°C.[3][4]

• Injection Volume: 10 µL.[3][4]

Assessment of Isotopic Purity by Mass Spectrometry (MS)

Mass spectrometry is the primary technique for determining the isotopic enrichment of deuterated compounds.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a suitable ionization source (e.g., Electrospray Ionization - ESI).

• Method: The analysis involves comparing the mass spectra of the deuterated and non-deuterated standards. The relative intensities of the mass peaks corresponding to the fully deuterated species and the species with fewer deuterium atoms are used to calculate the isotopic enrichment.[5][6]

• Data Analysis: The isotopic distribution is measured and compared to the theoretical distribution for a given level of enrichment.[5]

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to confirm the positions of the deuterium labels within the molecule.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR: In the ¹H NMR spectrum of Tinidazole-d5, the signals corresponding to the protons that have been replaced by deuterium will be absent or significantly reduced in intensity.

• ¹³C NMR: The ¹³C NMR spectrum can also provide information about the sites of deuteration, as the carbon atoms attached to deuterium will exhibit a characteristic splitting pattern (C-D coupling) and a shift in their resonance frequency.

Forced Degradation Studies for Stability Assessment

Forced degradation studies are performed to understand the degradation pathways of a drug substance and to develop stability-indicating analytical methods.[3][4][7]

• Acid Hydrolysis: The drug substance is exposed to an acidic solution (e.g., 0.1 M HCl) at an elevated temperature.[3][4]

• Base Hydrolysis: The drug substance is exposed to a basic solution (e.g., 0.1 M NaOH) at an elevated temperature.[3][4]

• Oxidative Degradation: The drug substance is treated with an oxidizing agent (e.g., 3-30% H₂O₂) at room temperature.[3][4]

• Photolytic Degradation: The drug substance is exposed to UV and visible light.[3][4]

• Thermal Degradation: The drug substance is subjected to high temperatures.[3][4]

Visualizations

The following diagrams illustrate key experimental workflows and logical relationships relevant to the analysis of Tinidazole-d5.

Caption: Workflow for assessing the purity of Tinidazole-d5.

Caption: Workflow for forced degradation stability testing.

Conclusion

This technical guide has summarized the available information on the isotopic purity and stability of Tinidazole-d5. While data from commercial suppliers provides a good baseline for chemical purity and recommended storage conditions, a comprehensive understanding of its isotopic enrichment and degradation profile requires further detailed experimental investigation. The outlined analytical methodologies provide a framework for researchers to thoroughly characterize Tinidazole-d5 for its intended applications in drug development and clinical research. The use of robust, validated analytical methods is paramount to ensuring the quality and reliability of data generated using this important research tool.

References

• 1. clearsynth.com [clearsynth.com]
• 2. Tinidazole-d5 | CAS 1216767-04-2 | LGC Standards [lgcstandards.com]
• 3. A novel validated stability indicating high performance liquid chromatographic method for estimation of degradation behavior of ciprofloxacin and tinidazole in solid oral dosage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A novel validated stability indicating high performance liquid chromatographic method for estimation of degradation behavior of ciprofloxacin and tinidazole in solid oral dosage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Multiple isotopic labels for quantitative mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comprehensive Guide to the Tinidazole-d5 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth explanation of the Certificate of Analysis (CoA) for Tinidazole-d5, a deuterated analog of the antiprotozoal and antibacterial agent Tinidazole. As a stable isotope-labeled internal standard, the quality and purity of Tinidazole-d5 are paramount for its application in quantitative bioanalytical studies using mass spectrometry. This document decodes the critical data presented in a typical CoA, details the experimental methodologies used for its certification, and visualizes key workflows and concepts to ensure its proper use in a research and development setting.

Understanding the Certificate of Analysis Structure

A Certificate of Analysis is a formal document that confirms a specific batch of a product meets its predetermined specifications. It is a guarantee of quality from the manufacturer to the end-user. The document is logically structured to present identifying information, physical properties, and the results of rigorous analytical testing.

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Tinidazole in Plasma by LC-MS/MS using Tinidazole-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tinidazole is a nitroimidazole antimicrobial agent effective against anaerobic bacteria and protozoa. Accurate quantification of Tinidazole in plasma is crucial for pharmacokinetic studies, bioequivalence assessment, and therapeutic drug monitoring. This application note provides a detailed protocol for the sensitive and selective quantitative analysis of Tinidazole in plasma using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method with Tinidazole-d5 as the internal standard (IS). The use of a stable isotope-labeled internal standard like Tinidazole-d5 ensures high accuracy and precision by compensating for matrix effects and variations in sample processing and instrument response.

Principle of the Method

This method utilizes protein precipitation for sample cleanup, followed by reversed-phase liquid chromatography for the separation of Tinidazole and its deuterated internal standard, Tinidazole-d5. Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in the positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM). The MRM transitions for Tinidazole and Tinidazole-d5 are monitored for selective and sensitive quantification.

Experimental Protocols

Materials and Reagents

• Tinidazole (Reference Standard)

• Tinidazole-d5 (Internal Standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium formate (LC-MS grade)

• Ultrapure water

• Human plasma (drug-free)

Instrumentation

• Liquid Chromatograph (e.g., Shimadzu, Waters, Agilent)

• Triple Quadrupole Mass Spectrometer (e.g., Sciex, Thermo Fisher, Agilent)

• Analytical column: C18 column (e.g., Phenomenex Gemini C18, 50 mm × 2.0 mm, 5 µm)

• Centrifuge

• Vortex mixer

Preparation of Solutions

• Stock Solution of Tinidazole (1 mg/mL): Accurately weigh and dissolve 10 mg of Tinidazole in 10 mL of methanol.

• Stock Solution of Tinidazole-d5 (1 mg/mL): Accurately weigh and dissolve 10 mg of Tinidazole-d5 in 10 mL of methanol.

• Working Standard Solutions of Tinidazole: Prepare working standard solutions by serial dilution of the stock solution with a 50:50 (v/v) mixture of acetonitrile and water to obtain concentrations ranging from 20 ng/mL to 10,000 ng/mL.

• Internal Standard Working Solution (100 ng/mL): Dilute the Tinidazole-d5 stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample (calibration standard, quality control sample, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Internal Standard Working Solution (100 ng/mL Tinidazole-d5).

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Inject an aliquot (typically 5-10 µL) of the supernatant into the LC-MS/MS system.

Liquid Chromatography Conditions

• Column: C18 column (e.g., Phenomenex Gemini C18, 50 mm × 2.0 mm, 5 µm)

• Mobile Phase A: 10 mM Ammonium formate with 0.1% formic acid in water

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.5 min: 90% B

  • 3.6-5.0 min: 10% B (re-equilibration)

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions:

  • Tinidazole: 247.4 → 81.9

  • Tinidazole-d5 (Proposed): 252.4 → 81.9

• Ion Source Temperature: 500 °C

• IonSpray Voltage: 5500 V

• Curtain Gas: 30 psi

• Collision Gas: 9 psi

• Declustering Potential (DP): 60 V

• Entrance Potential (EP): 10 V

• Collision Energy (CE): 35 V

• Collision Cell Exit Potential (CXP): 10 V

Note: The MRM transition for Tinidazole-d5 is proposed based on the addition of 5 Daltons to the parent mass of Tinidazole, assuming the fragmentation pattern remains similar. This should be confirmed experimentally.

Data Presentation

The following tables summarize the typical validation data for a quantitative bioanalytical method for Tinidazole.

Table 1: Calibration Curve Parameters

Parameter	Value
Linearity Range	2 - 1000 ng/mL
Correlation Coefficient (r²)	> 0.995
Weighing Factor	1/x²

Table 2: Precision and Accuracy

QC Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ (2)	< 15	85 - 115	< 15	85 - 115
Low QC (6)	< 15	85 - 115	< 15	85 - 115
Mid QC (100)	< 15	85 - 115	< 15	85 - 115
High QC (800)	< 15	85 - 115	< 15	85 - 115
(Data presented are typical acceptance criteria for bioanalytical method validation)

Table 3: Recovery and Matrix Effect

Analyte	Concentration (ng/mL)	Recovery (%)	Matrix Effect (%)
Tinidazole	Low QC	> 80	85 - 115
High QC	> 80	85 - 115
Tinidazole-d5	Working Conc.	> 80	85 - 115
(Data presented are typical acceptance criteria for bioanalytical method validation)

Mandatory Visualizations

Experimental Workflow

Application Note: High-Performance Liquid Chromatography with UV Detection for the Quantification of Tinidazole Using Tinidazole-d5 as an Internal Standard

ABSTRACT:

This application note presents a detailed protocol for the quantification of tinidazole in pharmaceutical formulations using a reversed-phase high-performance liquid chromatography (RP-HPLC) method with UV detection. To ensure accuracy and precision, Tinidazole-d5 is proposed as an ideal internal standard. While existing literature commonly employs other internal standards like metronidazole or omeprazole for HPLC-UV analysis, the use of a stable isotope-labeled internal standard such as Tinidazole-d5 is the gold standard, particularly for bioanalytical methods, due to its similar physicochemical properties to the analyte, leading to minimized variations from sample preparation and instrument response. This document provides a comprehensive experimental protocol, data presentation guidelines, and visual workflows to aid researchers, scientists, and drug development professionals in the robust analysis of tinidazole.

Introduction

Tinidazole is a synthetic antiprotozoal agent of the nitroimidazole class, widely used in the treatment of infections caused by anaerobic bacteria and protozoa.[1][2][3] Accurate and reliable quantification of tinidazole in pharmaceutical dosage forms and biological matrices is crucial for quality control and pharmacokinetic studies. High-performance liquid chromatography (HPLC) with UV detection is a commonly employed analytical technique for this purpose due to its simplicity, specificity, and cost-effectiveness.[1][2][3][4]

The use of an internal standard (IS) is essential in chromatographic analysis to correct for variations in injection volume, sample preparation, and instrument response. An ideal internal standard should be chemically similar to the analyte but well-resolved from it and other components in the sample matrix. Tinidazole-d5, a deuterated analog of tinidazole, serves as an excellent internal standard as it co-elutes very closely with tinidazole, experiences similar ionization suppression or enhancement in mass spectrometry, and behaves almost identically during extraction and chromatography, without interfering with the quantification of the unlabeled drug. Although primarily intended for mass spectrometric detection, its utility in UV detection is predicated on the assumption of identical molar absorptivity with the unlabeled compound.

This application note outlines a validated HPLC-UV method adapted from established protocols for the analysis of tinidazole, incorporating Tinidazole-d5 as the internal standard.

Experimental Protocols

Materials and Reagents

• Tinidazole reference standard (Purity >99%)

• Tinidazole-d5 internal standard (Purity >95%)[5]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Potassium dihydrogen phosphate (Analytical grade)

• Orthophosphoric acid (Analytical grade)

• Water (HPLC grade)

• 0.45 µm membrane filters

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this analysis. The following chromatographic conditions are recommended based on published methods:[1][2]

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18 column (e.g., Develosil ODS HG-5 RP C18, 5 µm, 15 cm x 4.6 mm i.d.)[1]
Mobile Phase	Acetonitrile : 0.05M Phosphate Buffer (pH 2.8) (70:30 v/v)[1]
Flow Rate	1.0 mL/min[1][2]
Injection Volume	20 µL
Column Temperature	Ambient (or controlled at 30°C for better reproducibility)
Detection Wavelength	285 nm[1] or 310 nm or 320 nm[4]
Internal Standard	Tinidazole-d5

Preparation of Solutions

2.3.1. Mobile Phase Preparation:

• Prepare a 0.05M phosphate buffer by dissolving the appropriate amount of potassium dihydrogen phosphate in HPLC grade water.

• Adjust the pH of the buffer to 2.8 using orthophosphoric acid.

• Filter the buffer solution through a 0.45 µm membrane filter.

• Prepare the mobile phase by mixing acetonitrile and the phosphate buffer in a 70:30 (v/v) ratio.

• Degas the mobile phase by sonication before use.[1]

2.3.2. Standard Stock Solution Preparation:

• Tinidazole Stock Solution (1000 µg/mL): Accurately weigh 100 mg of tinidazole reference standard and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Tinidazole-d5 Internal Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Tinidazole-d5 and transfer it to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

2.3.3. Preparation of Calibration Standards and Quality Control Samples:

• Prepare a series of working standard solutions of tinidazole by serially diluting the stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 10-100 µg/mL).

• To each calibration standard and quality control (QC) sample, add a fixed amount of the Tinidazole-d5 internal standard stock solution to obtain a final concentration of 10 µg/mL.

Sample Preparation (for Pharmaceutical Dosage Forms)

• Weigh and finely powder a representative number of tablets (e.g., 20 tablets).

• Accurately weigh a portion of the powder equivalent to a single dose of tinidazole and transfer it to a suitable volumetric flask.

• Add a portion of the mobile phase and sonicate for 15-20 minutes to ensure complete dissolution of the drug.

• Dilute to the mark with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter.

• Dilute an aliquot of the filtered solution with the mobile phase to a concentration within the calibration range, adding the internal standard to the same final concentration as in the calibration standards.

Data Presentation

The following tables summarize the expected quantitative data based on typical HPLC-UV method validation for tinidazole.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 2
Theoretical Plates (N)	N > 2000
Resolution (Rs)	Rs > 2 (between analyte and nearest interfering peak)
Relative Standard Deviation (RSD) of Peak Area	≤ 2%

Table 2: Method Validation Parameters

Parameter	Typical Results
Linearity Range	30-70 µg/mL[1]
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.09 µg/mL[1]
Limit of Quantification (LOQ)	0.27 µg/mL[1]
Precision (%RSD)	Intra-day: < 2%, Inter-day: < 2%
Accuracy (% Recovery)	98-102%[1]
Retention Time (RT) of Tinidazole	~2.92 min[2]
Retention Time (RT) of Internal Standard	~2.92 min (expected for Tinidazole-d5)

Visualization of Experimental Workflow

The following diagrams illustrate the key workflows in this application note.

References

• 1. ijarmps.org [ijarmps.org]
• 2. hakon-art.com [hakon-art.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Validated HPLC method for the determination of tinidazole in human serum and its application in a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tinidazole-d5 | CAS 1216767-04-2 | LGC Standards [lgcstandards.com]

Application Notes and Protocols for the Use of Tinidazole-d5 in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tinidazole is a nitroimidazole antimicrobial agent used in the treatment of protozoal and anaerobic bacterial infections. Understanding its metabolic fate is crucial for optimizing its therapeutic efficacy and safety profile. Tinidazole-d5, a stable isotope-labeled analog of Tinidazole, serves as an invaluable tool in drug metabolism and pharmacokinetic (DMPK) studies. Its primary application is as an internal standard (IS) for the sensitive and accurate quantification of Tinidazole in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The incorporation of deuterium atoms results in a mass shift, allowing for its differentiation from the unlabeled drug without significantly altering its chemical properties. This ensures that Tinidazole-d5 co-elutes with Tinidazole and experiences similar ionization efficiency and matrix effects, leading to reliable and reproducible quantification.

Furthermore, the carbon-deuterium bond is stronger than the carbon-hydrogen bond, leading to a phenomenon known as the kinetic isotope effect (KIE).[1][2][3] This effect can result in a slower rate of metabolism for the deuterated compound at positions susceptible to enzymatic cleavage.[1][3][4] Consequently, comparative studies of Tinidazole and Tinidazole-d5 can provide insights into the metabolic pathways and the rate-limiting steps of Tinidazole's biotransformation.

These application notes provide detailed protocols for the use of Tinidazole-d5 in in vitro metabolic stability assays and as an internal standard for the quantitative analysis of Tinidazole in biological samples.

Data Presentation

Table 1: Physicochemical Properties of Tinidazole and Tinidazole-d5

Property	Tinidazole	Tinidazole-d5
Molecular Formula	C₈H₁₃N₃O₄S	C₈H₈D₅N₃O₄S
Monoisotopic Mass	247.06 g/mol	252.10 g/mol
Structure	1-[2-(ethylsulfonyl)ethyl]-2-methyl-5-nitroimidazole	1-[2-(ethyl-d5-sulfonyl)ethyl]-2-methyl-5-nitroimidazole

Table 2: Comparative Pharmacokinetic Parameters of Tinidazole and Tinidazole-d5 (Illustrative Data)

Note: The following data for Tinidazole-d5 are illustrative and based on the expected kinetic isotope effect. Actual values should be determined experimentally.

Parameter	Tinidazole	Tinidazole-d5 (Illustrative)	Reference
Half-life (t½)	12-14 hours	15-18 hours	[5][6]
Clearance (CL)	40-50 mL/min	30-40 mL/min	[7]
Volume of Distribution (Vd)	~50 L	~50 L	[5]
Metabolism	Primarily via CYP3A4 (oxidation, hydroxylation)	Slower metabolism expected via CYP3A4	[6]

Table 3: LC-MS/MS Parameters for the Quantification of Tinidazole using Tinidazole-d5 as an Internal Standard

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Tinidazole	247.4	81.9	25
Tinidazole-d5 (IS)	252.4	81.9 or 86.9	25

*Note: The product ion for Tinidazole-d5 is predicted. The optimal product ion and collision energy should be determined experimentally by infusing a standard solution of Tinidazole-d5 into the mass spectrometer.

Experimental Protocols

Protocol 1: In Vitro Metabolic Stability of Tinidazole and Tinidazole-d5 in Human Liver Microsomes (HLM)

This protocol is designed to assess the metabolic stability of Tinidazole and Tinidazole-d5 by measuring the rate of their disappearance when incubated with human liver microsomes.

Materials:

• Tinidazole and Tinidazole-d5 stock solutions (10 mM in DMSO)

• Pooled Human Liver Microsomes (HLM), 0.5 mg/mL

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN) containing an internal standard (e.g., a structurally unrelated compound)

• 96-well plates

• Incubator shaker set at 37°C

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixtures:

  • Prepare a working solution of Tinidazole and Tinidazole-d5 (1 µM) in phosphate buffer.

  • In a 96-well plate, add the HLM suspension to the wells.

  • Add the working solution of either Tinidazole or Tinidazole-d5 to the respective wells.

  • Pre-incubate the plate at 37°C for 5 minutes.

• Initiation of Metabolic Reaction:

  • Initiate the reaction by adding the pre-warmed NADPH regenerating system to each well.

• Incubation and Sampling:

  • Incubate the plate at 37°C with constant shaking.

  • At specified time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction in designated wells by adding an equal volume of ice-cold acetonitrile containing the internal standard.

• Sample Processing:

  • Centrifuge the plate to precipitate the proteins.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples using a validated LC-MS/MS method to determine the remaining concentration of Tinidazole or Tinidazole-d5 at each time point.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the remaining parent compound against time.

  • Calculate the half-life (t½) and intrinsic clearance (CLint) from the slope of the linear regression.

Protocol 2: Quantitative Analysis of Tinidazole in Plasma using Tinidazole-d5 as an Internal Standard

This protocol describes the use of Tinidazole-d5 as an internal standard for the quantification of Tinidazole in plasma samples by LC-MS/MS.

Materials:

• Plasma samples containing Tinidazole

• Tinidazole and Tinidazole-d5 stock solutions for calibration standards and quality controls

• Tinidazole-d5 working solution (internal standard)

• Acetonitrile (ACN)

• Formic acid

• Water, HPLC grade

• Solid Phase Extraction (SPE) cartridges or protein precipitation reagents

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Protein Precipitation (PPT):

    • To 100 µL of plasma sample, add 300 µL of ACN containing Tinidazole-d5 (internal standard).

    • Vortex for 1 minute to precipitate proteins.

    • Centrifuge at high speed for 10 minutes.

    • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

    • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

  • Solid Phase Extraction (SPE):

    • Condition an appropriate SPE cartridge.

    • Load the plasma sample (pre-treated as necessary).

    • Wash the cartridge to remove interferences.

    • Elute the analyte and internal standard.

    • Evaporate the eluate and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Chromatographic Conditions:

    • Column: C18 column (e.g., 50 x 2.1 mm, 3.5 µm)

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

    • Gradient: A suitable gradient to achieve separation of Tinidazole from matrix components.

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 10 µL

  • Mass Spectrometric Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), Positive

    • Scan Type: Multiple Reaction Monitoring (MRM)

    • MRM Transitions: See Table 3.

• Calibration and Quantification:

  • Prepare a series of calibration standards by spiking blank plasma with known concentrations of Tinidazole and a fixed concentration of Tinidazole-d5.

  • Process the calibration standards and quality control samples alongside the unknown samples.

  • Construct a calibration curve by plotting the peak area ratio of Tinidazole to Tinidazole-d5 against the concentration of Tinidazole.

  • Determine the concentration of Tinidazole in the unknown samples from the calibration curve.

Mandatory Visualization

Caption: Metabolic pathway of Tinidazole.

Caption: Workflow for in vitro metabolic stability assay.

Caption: Role of Tinidazole-d5 as an internal standard.

References

• 1. To D or not to D – an in vitro/mass spectrometry screening method to confirm improved metabolic stability in deuterium-labelled radiotracers [apo.ansto.gov.au]
• 2. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Deuterated drugs; where are we now? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Aspects of the pharmacology and pharmacokinetics of nitroimidazoles with special reference to tinidazole - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tinidazole Analysis Using Tinidazole-d5 Internal Standard

This document provides detailed application notes and protocols for the quantitative analysis of Tinidazole in biological matrices, specifically human plasma, utilizing Tinidazole-d5 as an internal standard (IS). The methodologies described are intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, therapeutic drug monitoring, and other clinical or preclinical research. The use of a stable isotope-labeled internal standard like Tinidazole-d5 is the gold standard in quantitative mass spectrometry, as it co-elutes with the analyte and experiences similar matrix effects and ionization suppression, thus providing the most accurate and precise quantification.

Overview of Analytical Approach

The quantification of Tinidazole is achieved by employing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This technique offers high sensitivity and selectivity, which is crucial for analyzing complex biological samples. The general workflow involves sample preparation to isolate the analyte and internal standard from the matrix, followed by chromatographic separation and mass spectrometric detection.

Experimental Protocols

Two common and effective sample preparation techniques are presented: Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

Protocol 1: Protein Precipitation (PPT)

This method is rapid, simple, and suitable for high-throughput analysis. It involves the addition of an organic solvent to precipitate plasma proteins, leaving the analyte and internal standard in the supernatant.

Materials:

• Human plasma samples

• Tinidazole analytical standard

• Tinidazole-d5 internal standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Reagent-grade water

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare a 1 mg/mL stock solution of Tinidazole in methanol.

  • Prepare a 1 mg/mL stock solution of Tinidazole-d5 in methanol.

  • From the stock solutions, prepare working solutions of Tinidazole for calibration curve standards and quality control (QC) samples by serial dilution in 50:50 methanol:water.

  • Prepare a working internal standard solution of Tinidazole-d5 at a concentration of 100 ng/mL in methanol.

• Sample Preparation:

  • Pipette 100 µL of plasma sample, calibration standard, or QC sample into a 1.5 mL microcentrifuge tube.

  • Add 20 µL of the 100 ng/mL Tinidazole-d5 internal standard working solution to each tube (except for blank samples, to which 20 µL of methanol is added).

  • Add 400 µL of acetonitrile (pre-chilled to -20°C) to each tube to precipitate the proteins.

  • Vortex mix for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Carefully transfer 300 µL of the supernatant to a clean autosampler vial.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase (see LC-MS/MS parameters below).

  • Vortex for 30 seconds and inject into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE)

SPE provides a cleaner extract compared to PPT by removing more matrix components, which can reduce ion suppression and improve assay sensitivity.[1][2]

Materials:

• Human plasma samples

• Tinidazole analytical standard

• Tinidazole-d5 internal standard

• Methanol (HPLC grade)

• Ammonium formate

• Formic acid (LC-MS grade)

• Reagent-grade water

• Mixed-mode cation exchange SPE cartridges (e.g., Oasis MCX, 30 mg, 1 mL)

• SPE vacuum manifold

Procedure:

• Preparation of Stock and Working Solutions:

  • Follow the same procedure as described in Protocol 1 for stock and working solutions.

• Sample Pre-treatment:

  • Pipette 100 µL of plasma sample, calibration standard, or QC sample into a microcentrifuge tube.

  • Add 20 µL of the 100 ng/mL Tinidazole-d5 internal standard working solution.

  • Add 200 µL of 4% formic acid in water and vortex.

• Solid-Phase Extraction:

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of reagent-grade water.

  • Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

  • Washing: Wash the cartridge with 1 mL of 2% formic acid in water, followed by 1 mL of methanol.

  • Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex for 30 seconds and inject into the LC-MS/MS system.

LC-MS/MS Parameters

The following are typical LC-MS/MS parameters for the analysis of Tinidazole. These may require optimization based on the specific instrumentation used.

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold at 95% B for 1 minute, return to 5% B and re-equilibrate for 1 minute
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Mass Spectrometry (MS/MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
MRM Transitions	See Table 1

Table 1: MRM Transitions for Tinidazole and Tinidazole-d5

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Tinidazole	248.1	82.1	100	25
Tinidazole-d5	253.1	82.1	100	25

Note: The precursor ion for Tinidazole is [M+H]⁺. The precursor for Tinidazole-d5 assumes the addition of 5 Daltons to the parent mass. The product ion is often the same for the deuterated internal standard as the deuterium atoms are typically not on the fragmented portion of the molecule.[1]

Data Presentation and Quantitative Analysis

A calibration curve is constructed by plotting the peak area ratio of Tinidazole to Tinidazole-d5 against the nominal concentration of the calibration standards. A linear regression with a weighting factor of 1/x² is typically used. The concentration of Tinidazole in the QC and unknown samples is then calculated from this curve.

Table 2: Representative Quantitative Data (Hypothetical)

This table summarizes the expected performance characteristics of the analytical method.

Parameter	Protein Precipitation (PPT)	Solid-Phase Extraction (SPE)	Acceptance Criteria
Linearity Range	1 - 1000 ng/mL	0.5 - 1000 ng/mL	r² > 0.99
Recovery (%)	85 - 95%	90 - 105%	Consistent and reproducible
Matrix Effect (%)	88 - 98%	95 - 105%	85 - 115%
Intra-day Precision (%CV)	< 10%	< 8%	< 15%
Inter-day Precision (%CV)	< 12%	< 10%	< 15%
Accuracy (% Bias)	± 10%	± 8%	± 15%
Lower Limit of Quantification (LLOQ)	1 ng/mL	0.5 ng/mL	S/N > 10

Visualizations

Experimental Workflows

Caption: Protein Precipitation (PPT) Workflow.

Caption: Solid-Phase Extraction (SPE) Workflow.

Logical Relationship

Caption: Logic of Quantification using an Internal Standard.

References

• 1. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Tinidazole Residues in Veterinary Tissues Using Tinidazole-d5 as an Internal Standard by LC-MS/MS

Introduction

Tinidazole is a 5-nitroimidazole antibiotic used in veterinary medicine to treat protozoal and anaerobic bacterial infections. The presence of tinidazole residues in food products of animal origin, such as meat and milk, is a public health concern due to potential adverse health effects, including carcinogenicity and the development of antimicrobial resistance.[1][2] Regulatory bodies in many countries have established maximum residue limits (MRLs) for tinidazole in various food matrices to ensure consumer safety.[2][3]

To enforce these regulations, sensitive and reliable analytical methods are required for the routine monitoring of tinidazole residues. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for this purpose due to its high selectivity, sensitivity, and accuracy.[4] The use of a stable isotope-labeled internal standard, such as Tinidazole-d5, is crucial for achieving accurate quantification by compensating for matrix effects and variations in sample preparation and instrument response.[5][6] This application note describes a robust and validated LC-MS/MS method for the determination of tinidazole in animal tissues using Tinidazole-d5 as the internal standard.

Principle of the Method

This method employs a generic extraction procedure followed by LC-MS/MS analysis. Animal tissue samples are homogenized and extracted with an organic solvent to precipitate proteins and extract the analyte and internal standard. The extract is then purified before being analyzed by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode. Quantification is performed using the isotope dilution technique, where the ratio of the peak area of the analyte to that of the isotopically labeled internal standard is used to construct a calibration curve.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of this method, based on validation studies for similar nitroimidazole analyses.

Parameter	Typical Value
Matrix	Bovine/Porcine Muscle, Liver
Calibration Range	0.5 - 100 µg/kg
Limit of Quantification (LOQ)	0.5 µg/kg
Limit of Detection (LOD)	0.15 µg/kg
Recovery	85 - 110%
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%

Experimental Workflow Diagram

Caption: Experimental workflow for Tinidazole residue analysis.

Detailed Protocol: Analysis of Tinidazole in Animal Tissues

This protocol provides a step-by-step procedure for the quantification of tinidazole in animal tissues using Tinidazole-d5 as an internal standard with LC-MS/MS.

Reagents and Materials

• Standards: Tinidazole (analytical standard), Tinidazole-d5 (internal standard).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• Chemicals: Anhydrous magnesium sulfate (MgSO₄), Sodium chloride (NaCl).

• Equipment: High-speed homogenizer, Centrifuge, Nitrogen evaporator, Analytical balance, Vortex mixer, Syringe filters (0.22 µm), LC-MS/MS system.

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 10 mg of Tinidazole and Tinidazole-d5 in 10 mL of methanol, respectively, to prepare individual stock solutions. Store at -20°C.

• Intermediate Standard Solution (10 µg/mL): Dilute the stock solutions with methanol to prepare an intermediate solution of Tinidazole.

• Working Internal Standard Solution (1 µg/mL): Dilute the Tinidazole-d5 stock solution with methanol.

• Calibration Standards: Prepare a series of calibration standards in a suitable solvent (e.g., methanol/water) by appropriate dilution of the intermediate standard solution to cover the desired concentration range (e.g., 0.5 to 100 ng/mL).

Sample Preparation

• Homogenization: Weigh 2 g (± 0.1 g) of the homogenized tissue sample into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add a known amount (e.g., 50 µL) of the 1 µg/mL Tinidazole-d5 working internal standard solution to each sample.

• Extraction: Add 10 mL of acetonitrile to the tube.

• Homogenization/Vortexing: Homogenize the sample for 1 minute at high speed or vortex vigorously for 2 minutes.

• Salting Out: Add 4 g of anhydrous MgSO₄ and 1 g of NaCl.

• Centrifugation: Immediately cap and vortex for 1 minute, then centrifuge at 4000 rpm for 10 minutes.

• Supernatant Transfer: Transfer the upper acetonitrile layer to a clean tube.

• Evaporation: Evaporate the extract to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the mobile phase starting composition (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

• Filtration: Vortex the reconstituted sample and filter through a 0.22 µm syringe filter into an autosampler vial.

LC-MS/MS Analysis

4.1. Liquid Chromatography Conditions

• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Gradient Program:

  Time (min)	%A	%B
  0.0	90	10
  5.0	10	90
  7.0	10	90
  7.1	90	10

  | 10.0 | 90 | 10 |

4.2. Mass Spectrometry Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
  Tinidazole	248.1	128.1 (Quantifier)	100	15
  	248.1	82.1 (Qualifier)	100	25
  Tinidazole-d5	253.1	128.1 (Quantifier)	100	15

  | | 253.1 | 87.1 (Qualifier) | 100 | 25 |

Note: Collision energies should be optimized for the specific instrument used.

Calibration and Quantification

• Inject the prepared calibration standards into the LC-MS/MS system.

• Construct a calibration curve by plotting the peak area ratio of Tinidazole to Tinidazole-d5 against the concentration of Tinidazole.

• The concentration of Tinidazole in the samples is determined from the calibration curve.

Signaling Pathway/Logical Relationship Diagram

The following diagram illustrates the logical relationship in the isotope dilution mass spectrometry method.

Caption: Isotope dilution quantification logic.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances in the Determination of Veterinary Drug Residues in Food - PMC [pmc.ncbi.nlm.nih.gov]
• 3. shimadzu.com [shimadzu.com]
• 4. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lcms.cz [lcms.cz]

Application Notes and Protocols for Pharmacokinetic Modeling of Tinidazole Using Tinidazole-d5 as a Tracer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pharmacokinetic (PK) studies are fundamental to drug development, providing critical insights into the absorption, distribution, metabolism, and excretion (ADME) of a therapeutic agent. The use of stable isotope-labeled compounds, such as Tinidazole-d5, as tracers in conjunction with the unlabeled drug (tinidazole) offers a powerful methodology for accurate and sensitive quantification, especially in mass spectrometry-based bioanalysis. This "gold standard" approach, often referred to as a stable isotope-labeled internal standard (SIL-IS), allows for the precise determination of drug concentrations in biological matrices by correcting for variability in sample preparation and instrument response.

These application notes provide detailed protocols for conducting a pharmacokinetic study of tinidazole using tinidazole-d5 as a tracer, from in-vivo study design to bioanalytical quantification and pharmacokinetic modeling. The methodologies described are intended to guide researchers in obtaining robust and reliable pharmacokinetic data.

Data Presentation

Table 1: Pharmacokinetic Parameters of Tinidazole in Humans

Parameter	Value	Reference(s)
Half-life (t½)	Approximately 12-14 hours	[1]
Plasma Protein Binding	12%	[1]
Apparent Volume of Distribution (Vd)	About 50 liters	[1][2][3]
Peak Plasma Concentration (Cmax) after 2g oral dose	~40 mg/L	[4]
Time to Peak Plasma Concentration (Tmax) after oral dose	Delayed by ~2 hours with food	[5]
Total Clearance	51 ml/min	[2][3]
Renal Clearance	10 ml/min	[2][3]
Excretion (Urine)	~20-25% as unchanged drug	[1][5]
Excretion (Feces)	~12%	[1][2][5]

Experimental Protocols

In-Vivo Study Protocol

Objective: To determine the pharmacokinetic profile of tinidazole in a relevant animal model (e.g., rats) following oral or intravenous administration.

Materials:

• Tinidazole

• Tinidazole-d5 (for use as an internal standard in the bioanalytical phase)

• Appropriate vehicle for drug administration (e.g., 0.5% carboxymethylcellulose)

• Sprague-Dawley rats (or other suitable animal model)

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

Procedure:

• Animal Acclimatization: House animals in a controlled environment for at least one week prior to the study.

• Dosing:

  • Administer a single oral or intravenous dose of tinidazole to the study animals. The dose will depend on the specific objectives of the study.

• Blood Sampling:

  • Collect blood samples (approximately 0.2-0.3 mL) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24, 48, and 72 hours post-dose).

  • Collect blood via a suitable method, such as tail vein or jugular vein cannulation.

• Plasma Preparation:

  • Immediately transfer collected blood into EDTA-coated tubes and centrifuge at approximately 2000 x g for 10 minutes at 4°C to separate the plasma.

  • Store the resulting plasma samples at -80°C until bioanalysis.

Bioanalytical Protocol: LC-MS/MS Quantification of Tinidazole in Plasma

Objective: To accurately quantify the concentration of tinidazole in plasma samples using a validated LC-MS/MS method with tinidazole-d5 as an internal standard.

Materials and Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.[6]

• C18 analytical column (e.g., Phenomenex Gemini C18, 50 mm × 2.0 mm, 5 µm).[6]

• Tinidazole and Tinidazole-d5 analytical standards.

• Acetonitrile, methanol, formic acid, and ammonium formate (LC-MS grade).

• Solid Phase Extraction (SPE) cartridges for sample cleanup.[6]

Procedure:

• Preparation of Standards and Quality Controls (QCs):

  • Prepare stock solutions of tinidazole and tinidazole-d5 in a suitable solvent (e.g., methanol).

  • Prepare calibration standards and QC samples by spiking known concentrations of tinidazole into blank plasma.

• Sample Preparation:

  • Thaw plasma samples, calibration standards, and QCs on ice.

  • To a 50 µL aliquot of each plasma sample, add a fixed amount of the tinidazole-d5 internal standard solution.

  • Perform protein precipitation by adding a precipitating agent like acetonitrile, followed by vortexing and centrifugation.[7]

  • Alternatively, for cleaner samples, perform Solid Phase Extraction (SPE).[6]

  • Evaporate the supernatant to dryness and reconstitute in the mobile phase.

• LC-MS/MS Analysis:

  • Inject the prepared samples onto the LC-MS/MS system.

  • Chromatographic Conditions:

    • Mobile Phase: An isocratic or gradient mixture of methanol and water containing ammonium formate and formic acid. A typical isocratic mobile phase could be methanol:10 mM ammonium formate with 0.2% formic acid (56:44 v/v).[6]

    • Flow Rate: 0.2 mL/min.[6]

    • Column Temperature: 35-40°C.

  • Mass Spectrometric Conditions:

    • Ionization Mode: Positive Electrospray Ionization (ESI+).[6]

    • Detection Mode: Multiple Reaction Monitoring (MRM).[6]

    • MRM Transitions:

      • Tinidazole: m/z 248.1 → 128.1 (example, to be optimized)

      • Tinidazole-d5: m/z 253.1 → 133.1 (example, to be optimized)

• Data Analysis:

  • Integrate the peak areas for both tinidazole and tinidazole-d5.

  • Calculate the peak area ratio of tinidazole to tinidazole-d5.

  • Construct a calibration curve by plotting the peak area ratios of the calibration standards against their known concentrations.

  • Determine the concentration of tinidazole in the unknown samples by interpolating their peak area ratios from the calibration curve.

Pharmacokinetic Modeling Protocol

Objective: To determine key pharmacokinetic parameters of tinidazole from the concentration-time data.

Software:

• Pharmacokinetic modeling software (e.g., Phoenix WinNonlin, R with PK packages).

Procedure:

• Data Input: Enter the calculated plasma concentrations of tinidazole and the corresponding sampling times into the software.

• Model Selection:

  • Perform a non-compartmental analysis (NCA) to calculate initial PK parameters.

  • Based on the data profile, select an appropriate compartmental model (e.g., one-compartment or two-compartment model with first-order absorption and elimination). A one-compartment model has been previously suggested for tinidazole.[2]

• Model Fitting: Fit the selected model to the concentration-time data.

• Parameter Calculation: The software will calculate key pharmacokinetic parameters, including:

  • Area Under the Curve (AUC)

  • Clearance (CL)

  • Volume of Distribution (Vd)

  • Half-life (t½)

  • Maximum Concentration (Cmax)

  • Time to Maximum Concentration (Tmax)

Visualizations

Caption: Experimental workflow for a pharmacokinetic study.

Caption: Simplified metabolic pathway of Tinidazole.

Caption: Logical flow for pharmacokinetic modeling.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Pharmacokinetics and metabolism of 14C-tinidazole in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Matrix Effects with Tinidazole-d5 in LC-MS

Welcome to our dedicated support center for researchers, scientists, and drug development professionals working with Tinidazole-d5 in LC-MS applications. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you identify, understand, and mitigate matrix effects in your experiments, ensuring accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect my LC-MS analysis of Tinidazole-d5?

A1: In LC-MS analysis, the "matrix" refers to all the components in your sample other than the analyte of interest (Tinidazole-d5).[1] These components can include salts, lipids, proteins, and metabolites. Matrix effects occur when these co-eluting components interfere with the ionization of Tinidazole-d5 in the mass spectrometer's ion source.[1][2][3] This interference can lead to either a decrease in signal intensity, known as ion suppression , or an increase in signal intensity, termed ion enhancement .[1][2] Both phenomena can significantly compromise the accuracy, precision, and sensitivity of your quantitative analysis.[3][4]

Q2: I am using a stable isotope-labeled internal standard (SIL-IS) like Tinidazole-d5. Shouldn't that compensate for matrix effects?

A2: Yes, using a SIL-IS like Tinidazole-d5 is a highly effective strategy to compensate for matrix effects.[5][6][7][8] The underlying principle is that the SIL-IS co-elutes with the analyte and experiences the same degree of ion suppression or enhancement.[5] By using the peak area ratio of the analyte to the SIL-IS, variability introduced by the matrix can be normalized.[1] However, it's important to note that while a SIL-IS can correct for variability, it may not overcome a significant loss in sensitivity due to severe ion suppression.[5] It is also crucial to ensure the purity of the SIL-IS, as impurities can lead to analytical issues.[9]

Q3: What are the common causes of ion suppression and enhancement?

A3:

• Ion Suppression: This is the more common phenomenon and can be caused by several factors:

  • Competition for Ionization: High concentrations of co-eluting matrix components can compete with Tinidazole-d5 for the limited charge in the electrospray ionization (ESI) source.[1]

  • Changes in Droplet Properties: Non-volatile components like salts can alter the surface tension and viscosity of the ESI droplets, hindering the efficient formation of gas-phase ions.

  • Ion Pairing: Some mobile phase additives, like trifluoroacetic acid (TFA), can form strong ion pairs with the analyte, neutralizing its charge and reducing its signal.

• Ion Enhancement: Although less frequent, ion enhancement can occur when certain matrix components improve the ionization efficiency of the analyte.[1] This can happen if a co-eluting compound alters the gas-phase chemistry within the ESI droplet in a way that favors the ionization of the target molecule.

Troubleshooting Guides

Problem 1: Poor reproducibility and inaccurate quantification of Tinidazole.

This is a classic symptom of unaddressed matrix effects. The following workflow can help you diagnose and mitigate the issue.

Caption: A logical workflow for troubleshooting inconsistent LC-MS results.

Problem 2: Significant ion suppression is observed for Tinidazole-d5.

If you have confirmed ion suppression, the following strategies can be employed to minimize its impact.

Strategy 1: Enhance Sample Preparation

The goal of sample preparation is to remove interfering matrix components before analysis.[1][5]

Technique	Principle	Advantages	Considerations
Protein Precipitation (PPT)	Proteins are precipitated from the biological fluid (e.g., plasma, serum) using an organic solvent (e.g., acetonitrile, methanol).	Simple, fast, and inexpensive.	May not effectively remove other matrix components like phospholipids, leading to residual matrix effects.
Liquid-Liquid Extraction (LLE)	Analytes are partitioned between two immiscible liquid phases.	Can provide cleaner extracts than PPT by removing highly polar and non-polar interferences.	Can be more time-consuming and may require optimization of solvent systems. Double LLE can further improve selectivity.[5]
Solid-Phase Extraction (SPE)	Analytes are retained on a solid sorbent while interferences are washed away.	Offers high selectivity and can provide very clean extracts, significantly reducing matrix effects.[5]	Requires method development to select the appropriate sorbent and optimize wash and elution steps. Polymeric mixed-mode cation exchange sorbents have shown good results for removing phospholipids.[5]

Strategy 2: Optimize Chromatographic Separation

Improving the separation of Tinidazole-d5 from co-eluting matrix components can effectively reduce ion suppression.[1]

Parameter	Action	Rationale
Mobile Phase Gradient	Modify the gradient slope or composition.	A shallower gradient can improve the resolution between the analyte and interfering peaks.
Column Chemistry	Test different stationary phases (e.g., C18, Phenyl-Hexyl).	Different column chemistries offer alternative selectivities that may separate Tinidazole-d5 from matrix components.
Flow Rate	Adjust the flow rate.	Lower flow rates can sometimes improve peak shape and resolution.

The following diagram illustrates the decision-making process for mitigating ion suppression.

Caption: A decision-making guide for addressing ion suppression in LC-MS.

Experimental Protocols

Protocol 1: Qualitative Assessment of Matrix Effects using Post-Column Infusion

This method provides a qualitative assessment of ion suppression or enhancement across the entire chromatogram.[5]

Objective: To identify regions in the chromatogram where co-eluting matrix components cause ion suppression or enhancement.

Materials:

• LC-MS/MS system

• Syringe pump

• T-connector

• Standard solution of Tinidazole and Tinidazole-d5

• Extracted blank matrix sample (e.g., plasma extract prepared using your standard protocol)

• Reagent blank (mobile phase)

Procedure:

• Set up the LC-MS/MS system with the analytical column and mobile phase intended for your assay.

• Using a syringe pump, continuously infuse a standard solution of Tinidazole and Tinidazole-d5 through a T-connector into the mobile phase stream between the analytical column and the mass spectrometer's ion source. The infusion rate should be low (e.g., 5-10 µL/min) to establish a stable baseline signal for the analytes.

• Once a stable baseline is achieved, inject the reagent blank. This will establish the baseline signal without any matrix components.

• Next, inject the extracted blank matrix sample.

• Monitor the signal intensity of Tinidazole and Tinidazole-d5 throughout the chromatographic run.

• Interpretation: Any deviation (dip or peak) from the stable baseline during the elution of matrix components indicates a region of ion suppression or enhancement, respectively. This allows you to see if your analyte's retention time falls within a zone of significant matrix effects.

Protocol 2: Quantitative Assessment of Matrix Effects using Post-Extraction Spike

This method, also known as the Matuszewski method, provides a quantitative measure of the matrix effect.

Objective: To quantify the percentage of ion suppression or enhancement for Tinidazole and Tinidazole-d5 in a specific matrix.

Materials:

• Tinidazole and Tinidazole-d5 standard solutions

• Blank biological matrix from at least six different sources

• Mobile phase or reconstitution solvent

Procedure:

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike a known amount of Tinidazole and Tinidazole-d5 into the mobile phase or reconstitution solvent.

  • Set B (Post-Spiked Matrix): Extract the blank biological matrix from each of the six sources using your sample preparation protocol. Then, spike the same known amount of Tinidazole and Tinidazole-d5 into the final, clean extracts.

  • Set C (Pre-Spiked Matrix): Spike the same known amount of Tinidazole and Tinidazole-d5 into the blank biological matrix from each of the six sources before the extraction process. (This set is used to determine recovery and process efficiency).

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Factor (MF) and IS-Normalized MF:

  • Matrix Factor (MF) = (Peak Area in Set B) / (Peak Area in Set A)

  • An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.

  • IS-Normalized MF = (Analyte Peak Area Ratio to IS in Set B) / (Analyte Peak Area Ratio to IS in Set A)

• Calculate Recovery and Process Efficiency:

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) x 100

  • Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) x 100

Data Presentation:

The results from the post-extraction spike experiment should be summarized in a table for clear comparison.

Table 1: Illustrative Quantitative Assessment of Matrix Effect and Recovery for Tinidazole

Parameter	Lot 1	Lot 2	Lot 3	Lot 4	Lot 5	Lot 6	Mean	%CV
Matrix Factor (MF)	0.75	0.81	0.78	0.85	0.79	0.82	0.80	4.9%
IS-Normalized MF	0.98	1.01	0.99	1.03	1.00	1.02	1.01	1.9%
Recovery (%)	85.2	88.1	86.5	89.3	87.2	88.8	87.5	1.9%
Process Efficiency (%)	63.9	71.4	67.5	75.9	68.9	72.8	70.1	6.5%

This table presents illustrative data. Actual results will vary based on the matrix and experimental conditions.

This comprehensive guide provides a starting point for troubleshooting matrix effects with Tinidazole-d5. For further assistance, please consult the referenced literature or contact our technical support team.

References

• 1. Postcolumn Infusion as a Quality Control Tool for LC-MS-Based Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Strategies for the detection and elimination of matrix effects in quantitative LC-MS analysis | Semantic Scholar [semanticscholar.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Simultaneous determination of five nitroimidazole antimicrobials in pharmaceuticals using HPLC-ESM and QAMS methods - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. m.youtube.com [m.youtube.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Separation of Tinidazole and Tinidazole-d5

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the chromatographic separation of Tinidazole and its deuterated internal standard, Tinidazole-d5. This guide includes detailed experimental protocols, troubleshooting advice for common issues, and frequently asked questions, all presented in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of separating Tinidazole and Tinidazole-d5?

The primary application is in quantitative bioanalysis, particularly in pharmacokinetic and bioequivalence studies. Tinidazole-d5 serves as an ideal internal standard for the accurate quantification of Tinidazole in biological matrices like plasma and urine using techniques like Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The deuterated standard helps to correct for variations in sample preparation and instrument response.

Q2: What are the key chromatographic techniques used for this separation?

Reverse-phase high-performance liquid chromatography (RP-HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC) coupled with UV or mass spectrometric detection are the most common techniques. LC-MS/MS is particularly favored for its high sensitivity and selectivity in complex biological samples.

Q3: Why is mobile phase pH important for the analysis of Tinidazole?

The pH of the mobile phase can significantly impact the retention and peak shape of Tinidazole.[1] Tinidazole is a weakly basic compound, and controlling the mobile phase pH helps to ensure consistent ionization, leading to reproducible retention times and symmetrical peak shapes. A mobile phase pH of around 3.0 has been shown to provide good chromatographic performance.[2][3]

Q4: Can Tinidazole and Tinidazole-d5 be separated chromatographically?

While Tinidazole and Tinidazole-d5 are chemically very similar, slight chromatographic separation, known as an isotope effect, can sometimes be observed. In reversed-phase chromatography, the deuterated compound may elute slightly earlier than the non-deuterated compound. This separation is usually minimal and does not interfere with quantification when using mass spectrometric detection with appropriate integration parameters.

Experimental Protocols

Below are detailed methodologies for the chromatographic separation of Tinidazole and Tinidazole-d5, primarily for bioanalytical applications using LC-MS/MS.

Protocol 1: LC-MS/MS Method for Simultaneous Quantification in Rat Plasma

This protocol is adapted from a validated method for the simultaneous determination of Tinidazole and other compounds in rat plasma.[4] Tinidazole-d5 is proposed as the internal standard.

Sample Preparation: Solid Phase Extraction (SPE)

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• To 100 µL of rat plasma, add 10 µL of Tinidazole-d5 internal standard solution (concentration to be optimized based on expected Tinidazole concentrations).

• Load the plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 5% methanol in water.

• Elute the analytes with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

Chromatographic Conditions

Parameter	Value
Column	Phenomenex Gemini C18 (50 mm × 2.0 mm, 5 µm)[4]
Mobile Phase	Methanol : 10 mM Ammonium Formate : Formic Acid (56:44:0.2, v/v/v), pH 3.5[4]
Flow Rate	0.2 mL/min[4]
Injection Volume	10 µL
Column Temperature	Ambient
Run Time	Approximately 5 minutes

Mass Spectrometric Conditions (Positive ESI)

Parameter	Tinidazole	Tinidazole-d5
Precursor Ion (m/z)	248.1	253.1
Product Ion (m/z)	128.1	128.1
Dwell Time	200 ms	200 ms
Collision Energy	To be optimized	To be optimized
Cone Voltage	To be optimized	To be optimized

Note: The m/z values for Tinidazole-d5 are predicted based on a d5 substitution pattern and may need to be confirmed experimentally.

Troubleshooting Guide

This section addresses common issues encountered during the chromatographic analysis of Tinidazole and Tinidazole-d5.

Issue 1: Poor Peak Shape (Tailing or Fronting)

Q: My Tinidazole peak is showing significant tailing. What are the possible causes and solutions?

A: Peak tailing is a common issue and can be caused by several factors. Here's a systematic approach to troubleshooting:

• Secondary Silanol Interactions: Residual silanol groups on the silica-based stationary phase can interact with the basic nitrogen in Tinidazole, causing tailing.

  • Solution: Lower the mobile phase pH to around 3 to suppress the ionization of silanols.[1] Adding a small amount of a basic modifier like triethylamine (TEA) to the mobile phase can also help, but this may not be suitable for MS detection.

• Column Contamination: Accumulation of matrix components from biological samples on the column can lead to active sites that cause tailing.

  • Solution: Use a guard column to protect the analytical column. If tailing persists, flush the column with a strong solvent.

• Metal Contamination: Metal ions in the sample or system can chelate with Tinidazole.

  • Solution: Add a chelating agent like EDTA to the mobile phase (use with caution for MS compatibility).

Q: I am observing peak fronting for both Tinidazole and Tinidazole-d5. What could be the reason?

A: Peak fronting is less common than tailing and often points to a different set of problems:

• Column Overload: Injecting too much sample can saturate the stationary phase.

  • Solution: Dilute the sample or reduce the injection volume.

• Column Void: A void or channel in the column packing can lead to a distorted flow path.

  • Solution: This usually indicates column degradation, and the column may need to be replaced.

• Incompatible Sample Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.

Issue 2: Peak Splitting

Q: My chromatogram shows split peaks for Tinidazole. How can I resolve this?

A: Peak splitting can be a frustrating problem with several potential root causes:

• Partially Blocked Frit or Column Inlet: Particulates from the sample or system can obstruct the flow path at the head of the column.

  • Solution: Reverse-flush the column (if the manufacturer allows). If the problem persists, the frit may need to be replaced, or the column itself may be compromised. Using an in-line filter can help prevent this.

• Column Void or Channeling: Similar to peak fronting, a void in the packing material can cause the sample to travel through different paths, resulting in a split peak.

  • Solution: Column replacement is often necessary.

• Sample Solvent Incompatibility: Injecting a sample in a solvent that is not miscible with the mobile phase can cause peak splitting.

  • Solution: Ensure the sample solvent is compatible with the mobile phase.

• Co-eluting Interference: It's possible that another compound is eluting at a very similar retention time.

  • Solution: Review the mass spectrum across the peak to check for other m/z values. Adjusting the mobile phase composition or gradient may be necessary to resolve the two components.

Data Summary Tables

Table 1: Typical HPLC and LC-MS/MS Parameters for Tinidazole Analysis

Parameter	HPLC-UV	LC-MS/MS
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)[2]	C18 (e.g., 50 mm x 2.0 mm, 5 µm)[4]
Mobile Phase	Phosphate Buffer (pH 2.8-3.5) : Acetonitrile[5]	Methanol/Acetonitrile with Ammonium Formate/Formate[4]
Detection	UV at ~317 nm[2]	ESI+ MRM
Typical Retention Time	4-8 minutes	1-3 minutes

Table 2: Troubleshooting Summary for Common Chromatographic Issues

Issue	Potential Cause	Recommended Solution
Peak Tailing	Secondary silanol interactions	Lower mobile phase pH; use a highly deactivated column.
Column contamination	Use a guard column; flush with strong solvent.
Peak Fronting	Column overload	Reduce injection volume or sample concentration.
Column void	Replace the column.
Peak Splitting	Blocked column inlet/frit	Reverse-flush the column; use an in-line filter.
Incompatible sample solvent	Dissolve sample in the mobile phase.
Irreproducible Retention Times	Inadequate column equilibration	Increase equilibration time between injections.
Mobile phase composition change	Prepare fresh mobile phase daily.
Fluctuating column temperature	Use a column oven for temperature control.

Visualizations

Experimental Workflow

Caption: A typical bioanalytical workflow for the quantification of Tinidazole.

Troubleshooting Logic for Peak Splitting

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. A novel validated stability indicating high performance liquid chromatographic method for estimation of degradation behavior of ciprofloxacin and tinidazole in solid oral dosage - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eprajournals.com [eprajournals.com]
• 4. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ijarmps.org [ijarmps.org]

Improving signal-to-noise ratio for Tinidazole-d5 quantification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the signal-to-noise (S/N) ratio in Tinidazole-d5 quantification.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of a low signal-to-noise ratio (S/N) for Tinidazole-d5?

A low S/N ratio can stem from three main areas: the sample matrix, the liquid chromatography (LC) method, and the mass spectrometry (MS) settings. Common issues include matrix effects suppressing the ion signal, co-eluting interferences from the sample, suboptimal chromatographic peak shape, inefficient ionization, or incorrect mass spectrometer parameters.

Q2: Can the non-deuterated Tinidazole analyte interfere with the Tinidazole-d5 internal standard signal?

Yes, this phenomenon, known as "cross-talk," can occur. Naturally occurring isotopes in the non-labeled Tinidazole can contribute to the signal of the deuterated internal standard, especially at high analyte-to-internal standard concentration ratios.[1] This can lead to non-linear calibration curves and biased results.[1] To check for this, inject a high-concentration standard of the analyte without any internal standard and monitor the Tinidazole-d5 channel.

Q3: How does sample preparation impact the S/N ratio?

Sample preparation is critical for removing matrix components that can cause ion suppression or generate background noise. Inadequate cleanup can lead to a high chemical background and reduced analyte signal. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are effective for cleaning up complex samples like plasma before analysis.[2][3]

Q4: My Tinidazole-d5 signal is inconsistent or drifts over an analytical run. What could be the cause?

Inconsistent signal for a deuterated internal standard can be due to several factors. Check for variability in sample extraction, inconsistent autosampler injection volumes, or instrument drift in the ion source and optics.[4] Additionally, ensure the deuterated standard is stable and not degrading or exchanging deuterium atoms with the solvent.[4] Carryover between injections can also cause a sudden, random increase in the internal standard response.[5]

Q5: What is the first step if I experience a complete loss of signal for Tinidazole-d5?

A complete signal loss usually points to a singular, significant issue rather than gradual degradation.[6] The first step is to systematically isolate the problem. Remove the extraction process from the equation by injecting a freshly prepared standard. Then, verify that the mass spectrometer is functioning correctly by checking for a stable electrospray and appropriate gas flows and voltages before investigating the liquid chromatography system.[6]

Troubleshooting Guide: Improving Tinidazole-d5 S/N Ratio

This guide provides a systematic approach to diagnosing and resolving poor signal-to-noise issues. Follow the logical workflow to identify the source of the problem.

Caption: Troubleshooting workflow for low S/N ratio.

Step 1: Mass Spectrometer Optimization

• Verify MRM Transitions and Energies: Ensure you are using the optimal multiple reaction monitoring (MRM) transitions for Tinidazole-d5. Infuse the standard directly into the mass spectrometer to optimize the precursor ion, product ion, and collision energy for maximum response.[7]

• Optimize Source Parameters: Systematically adjust ion source parameters, including nebulizer gas, drying gas flow and temperature, and capillary voltage, to maximize ion generation and stability.

• Check for Isotopic Interference: As mentioned in the FAQ, inject a high-concentration sample of non-labeled Tinidazole and monitor the MRM channel for Tinidazole-d5. If a significant signal is observed, consider increasing the concentration of the internal standard or using a non-linear calibration curve to correct for the interference.[1][5]

Step 2: Liquid Chromatography Method Review

• Improve Peak Shape: The S/N ratio is directly related to peak height. Aim for narrow, symmetrical peaks. This can be achieved by using smaller particle size columns (e.g., switching from 5 µm to 3 µm particles), which produces taller, narrower peaks.[8]

• Address Co-eluting Interferences: Matrix components that co-elute with Tinidazole-d5 can suppress its ionization. Modify the chromatographic gradient or mobile phase composition to separate the internal standard from these interferences.[9]

• Adjust Flow Rate for Column Diameter: If you switch to a smaller internal diameter column (e.g., 4.6 mm to 2.1 mm) to increase sensitivity, you must reduce the flow rate proportionally to maintain the same linear velocity and achieve the expected increase in peak height.[8]

Step 3: Sample Preparation Evaluation

• Enhance Matrix Removal: If matrix effects are suspected, improve the sample cleanup protocol. Solid-phase extraction (SPE) is highly effective for removing salts and phospholipids from plasma that are known to cause ion suppression.[2][3]

• Assess Ion Suppression: To confirm that the matrix is the source of the problem, perform a post-column infusion experiment. Infuse a constant flow of Tinidazole-d5 into the MS while injecting a blank, extracted matrix sample. A dip in the baseline signal at the retention time of your compound indicates ion suppression.

Experimental Protocols & Data

Example LC-MS/MS Protocol for Tinidazole Quantification

This protocol is a starting point and should be optimized for your specific instrumentation and sample matrix.

Caption: General sample preparation workflow.

1. Sample Preparation (Solid-Phase Extraction)

• Spike plasma samples with Tinidazole-d5 internal standard.

• Pre-treat the plasma sample, for example, by protein precipitation with acetonitrile.

• Condition an SPE cartridge (e.g., C18) with methanol followed by water.

• Load the pre-treated sample onto the cartridge.

• Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interferences.

• Elute Tinidazole and Tinidazole-d5 with a strong organic solvent (e.g., methanol).

• Evaporate the eluate to dryness and reconstitute in the mobile phase.

2. Liquid Chromatography Conditions

Parameter	Recommended Setting
Column	C18, 50 mm x 2.0 mm, 5 µm[2]
Mobile Phase	A: 10 mM Ammonium Formate + 0.2% Formic AcidB: Methanol[2]
Flow Rate	0.2 mL/min[2]
Gradient	Isocratic: 56:44 (Methanol:Ammonium Formate Buffer)[2]
Injection Volume	5 - 10 µL

| Column Temp | 40 °C |

3. Mass Spectrometry Conditions

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization, Positive (ESI+)[2]
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	Tinidazole: m/z 247.4 → 81.9[2]Tinidazole-d5: Requires empirical determination
Dwell Time	100 - 200 ms
Source Temp	500 °C

| IonSpray Voltage | 5500 V |

Note: The MRM transition for Tinidazole-d5 will depend on the location of the deuterium labels and must be determined by direct infusion of the standard. The expected precursor ion will be heavier than the non-labeled compound (e.g., m/z 252.4 for a +5 Da shift). The product ion may or may not be the same as the non-labeled version.

Troubleshooting Data Summary

This table summarizes potential issues and actions to improve the S/N ratio.

Observed Problem	Potential Cause(s)	Recommended Action(s)
High Baseline Noise	Contaminated mobile phase, dirty ion source, electronic noise.	Filter mobile phase, clean MS source components, increase detector time constant (electronic filtering).[8]
Broad, Tailing Peaks	Poor chromatography, column degradation, secondary interactions.	Optimize mobile phase pH, use a new column, switch to a different column chemistry.
Inconsistent IS Area	Injection variability, sample matrix effects, carryover.	Check autosampler precision, improve sample cleanup, add extra wash steps between samples.[4][5]
Low Signal Intensity	Inefficient ionization, ion suppression, incorrect MRM.	Optimize MS source parameters, improve sample cleanup, re-optimize MRM transitions and collision energy.[7]
Signal Increases with Analyte Concentration	Isotopic interference from analyte to internal standard.	Inject analyte standard without IS to confirm. If present, increase IS concentration or use a non-linear curve fit.[1][5]

References

• 1. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. biotage.com [biotage.com]
• 7. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Mechanism of interferences for gas chromatography/mass spectrometry analysis of urine for drugs of abuse - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of Tinidazole-d5 in solution and frozen samples

This technical support center provides guidance on the stability of Tinidazole-d5 in solutions and frozen samples for researchers, scientists, and drug development professionals. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for neat Tinidazole-d5?

A1: It is recommended to store neat (solid) Tinidazole-d5 at -20°C for long-term stability.

Q2: In what common solvents is Tinidazole-d5 available as a solution?

A2: Tinidazole-d5 is commercially available as a standard solution in methanol or acetonitrile.

Q3: How should I handle Tinidazole-d5 solutions to ensure stability?

A3: To maintain the integrity of Tinidazole-d5 solutions, it is crucial to minimize exposure to light and moisture. Use amber vials or protect solutions from light, and ensure that all glassware is dry. For long-term storage, it is advisable to store solutions at the recommended low temperatures.

Q4: Is Tinidazole-d5 expected to be more or less stable than Tinidazole?

A4: Deuterated compounds like Tinidazole-d5 are generally expected to be more stable than their non-deuterated counterparts. This is due to the kinetic isotope effect, where the stronger carbon-deuterium bond can slow down degradation reactions.

Q5: What are the known degradation pathways for Tinidazole?

A5: Studies on Tinidazole have shown that it is susceptible to degradation under certain conditions. Extensive degradation has been observed in alkaline and oxidative conditions, as well as upon exposure to light (photolysis)[1][2]. Mild degradation occurs in acidic and neutral conditions, while it is relatively stable to thermal stress[1][2].

Troubleshooting Guide

Q1: I am seeing unexpected peaks in my chromatogram when analyzing Tinidazole-d5. What could be the cause?

A1: Unexpected peaks could be due to several factors:

• Degradation: Tinidazole-d5 may have degraded due to improper storage or handling. Review the storage conditions and ensure protection from light and extreme pH.

• Contamination: The solvent or sample matrix might be contaminated. Analyze a solvent blank to rule this out.

• Impurity in the standard: Check the certificate of analysis for your Tinidazole-d5 standard for any known impurities.

Q2: My quantitative results for Tinidazole-d5 are inconsistent. What should I check?

A2: Inconsistent results can arise from:

• Solution Instability: If stock or working solutions are not prepared fresh or stored correctly, their concentration may change over time. It is recommended to prepare solutions fresh or conduct a short-term stability study in your specific solvent and storage conditions. A study on the non-deuterated Tinidazole showed that solutions in a diluent of phosphate buffer (pH 3.0) and acetonitrile were stable for 24 hours at room temperature[3].

• Freeze-Thaw Cycles: Repeatedly freezing and thawing of stock solutions or samples can lead to degradation. It is advisable to aliquot stock solutions into single-use vials to avoid multiple freeze-thaw cycles.

• Adsorption to container surfaces: While not commonly reported for Tinidazole, some compounds can adsorb to glass or plastic surfaces. Consider using silanized glassware if you suspect this is an issue.

Q3: I am planning a long-term study. How should I store my Tinidazole-d5 stock solutions?

A3: For long-term storage of Tinidazole-d5 stock solutions, it is best to store them at -20°C or below in tightly sealed, light-protected containers. Aliquoting the solution into smaller, single-use vials is highly recommended to prevent contamination and degradation from repeated freeze-thaw cycles.

Data Presentation

The following tables summarize stability data for the non-deuterated form, Tinidazole. This information can serve as a valuable reference for handling and storing Tinidazole-d5, with the general expectation that the deuterated form will exhibit at least comparable, if not enhanced, stability.

Table 1: Summary of Forced Degradation Studies on Tinidazole

Stress Condition	Reagents and Duration	Observation
Acid Hydrolysis	0.5 N HCl at 50°C for 5 hours	Mild degradation[2][3]
Base Hydrolysis	0.5 N NaOH at 50°C for 5 hours	Extensive degradation[2][3]
Oxidation	3% H₂O₂ at room temperature for 24 hours	Extensive degradation[2][3]
Thermal Degradation	80°C for 5 hours	Stable[1][2]
Photolytic Degradation	UV light (200 Wh/m²) and sunlight (1.2 million lux hours)	Significant degradation[2][3]

Table 2: Stability of Tinidazole in Biological Samples (Plasma)

Storage Condition	Duration	Stability
Processed Samples (Room Temp)	24 hours	≥88%
Processed Samples (-20°C)	48 hours	≥88%
Unprocessed Samples (Room Temp)	24 hours	≥88%
Unprocessed Samples (-20°C)	8 weeks	≥88%
Freeze-Thaw Cycles	3 cycles	≥88%

Data from a bioequivalence study on non-deuterated Tinidazole and can be used as a proxy.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Tinidazole

This protocol is adapted from a validated method for Tinidazole and can be used as a starting point for developing a method for Tinidazole-d5.

• Chromatographic System: High-Performance Liquid Chromatography (HPLC) with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient mixture of a phosphate buffer (e.g., 10mM, pH 3.0) and acetonitrile is often effective. One study used a mixture of buffer and acetonitrile in a 50:50 v/v ratio as a diluent[3]. Another successful separation was achieved using water-acetonitrile (88:12)[1].

• Flow Rate: Typically around 1.0 mL/min.

• Detection Wavelength: 317 nm[3].

• Sample Preparation: Dissolve Tinidazole-d5 in the mobile phase or a suitable solvent (e.g., methanol, acetonitrile) to achieve a known concentration.

Protocol 2: Forced Degradation Study

To assess the inherent stability of Tinidazole-d5, a forced degradation study can be performed.

• Prepare Stock Solution: Prepare a stock solution of Tinidazole-d5 in a suitable solvent (e.g., methanol or acetonitrile).

• Acid Degradation: Mix the stock solution with an equal volume of an acid (e.g., 0.1 N HCl) and keep at a specified temperature (e.g., 60°C) for a set time.

• Base Degradation: Mix the stock solution with an equal volume of a base (e.g., 0.1 N NaOH) and keep at a specified temperature for a set time.

• Oxidative Degradation: Mix the stock solution with an oxidizing agent (e.g., 3% H₂O₂) and keep at room temperature for a set time.

• Thermal Degradation: Keep the stock solution at an elevated temperature (e.g., 80°C) for a set time.

• Photolytic Degradation: Expose the stock solution to UV and visible light in a photostability chamber.

• Analysis: At various time points, withdraw samples, neutralize if necessary, and analyze using a stability-indicating HPLC method (as described in Protocol 1) to determine the percentage of degradation.

Visualizations

Caption: Workflow for a forced degradation study of Tinidazole-d5.

Caption: Troubleshooting logic for inconsistent Tinidazole-d5 analytical results.

References

• 1. HPLC and LC-MS studies on stress degradation behaviour of tinidazole and development of a validated specific stability-indicating HPLC assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A novel validated stability indicating high performance liquid chromatographic method for estimation of degradation behavior of ciprofloxacin and tinidazole in solid oral dosage - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing isotopic cross-contribution in Tinidazole quantification

Welcome to the technical support center for the quantitative analysis of Tinidazole. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you address common challenges in your experimental workflow, with a focus on minimizing isotopic cross-contribution.

Frequently Asked Questions (FAQs)

Q1: What is isotopic cross-contribution and why is it a concern in the quantification of Tinidazole?

A1: Isotopic cross-contribution, also known as isotopic cross-talk, occurs when the isotopic signature of the analyte (Tinidazole) overlaps with the mass-to-charge ratio (m/z) of its stable isotope-labeled internal standard (SIL-IS). Tinidazole's molecular formula (C8H13N3O4S) contains carbon, nitrogen, oxygen, and sulfur, all of which have naturally occurring heavier isotopes (e.g., ¹³C, ¹⁵N, ¹⁷O, ¹⁸O, ³³S, ³⁴S). The M+1 and M+2 isotopes of Tinidazole can produce a signal at the same m/z as the SIL-IS, leading to an artificially inflated response for the internal standard. This can result in the underestimation of the analyte concentration and introduce non-linearity into the calibration curve.[1][2][3]

Q2: How do I select an appropriate SIL-IS for Tinidazole to minimize isotopic cross-contribution?

A2: To minimize isotopic overlap, it is advisable to select a SIL-IS with a mass difference of at least +3 atomic mass units (amu) compared to the unlabeled Tinidazole.[1] For a molecule like Tinidazole, which contains sulfur, a larger mass difference may be necessary due to the relatively high natural abundance of the ³⁴S isotope. Using a SIL-IS with multiple heavy isotopes (e.g., ¹³C₃-Tinidazole or ¹³C₃,¹⁵N-Tinidazole) will shift its mass sufficiently to be outside the main isotopic envelope of the unlabeled analyte.

Q3: What are the ideal precursor and product ions for Tinidazole analysis via LC-MS/MS?

A3: A common precursor ion for Tinidazole in positive electrospray ionization mode is the protonated molecule [M+H]⁺. Published literature suggests a multiple reaction monitoring (MRM) transition of m/z 247.4 → 81.9 for Tinidazole quantification.[4] When developing your method, it's crucial to optimize fragmentation and select a product ion that is both intense and specific to avoid interferences.[5][6] It is generally recommended to avoid very low-mass product ions (<50 Da) as they are less specific.[5]

Q4: Can the concentration of the SIL-IS affect the impact of isotopic cross-contribution?

A4: Yes, the concentration of the SIL-IS is a critical factor.[1] Using a very low concentration of the SIL-IS can make it more susceptible to interference from the analyte's isotopic contribution, especially at the upper limit of quantification (ULOQ).[2] Increasing the SIL-IS concentration can reduce the relative contribution of the cross-talk signal to the total SIL-IS response, thereby minimizing the bias.[3][7] However, an excessively high concentration can lead to detector saturation or introduce its own set of issues. Optimization is key.

Troubleshooting Guides

Issue 1: Non-linear (quadratic) calibration curve, particularly at high concentrations.

Possible Cause	Troubleshooting Step
Isotopic Cross-Contribution	The M+2 or M+3 isotopic peak of Tinidazole is contributing to the signal of your SIL-IS. This effect is more pronounced at higher analyte concentrations.
1. Evaluate SIL-IS Selection: If using a +2 or +3 Da SIL-IS, consider switching to one with a higher mass difference (e.g., +4 or +5 Da).
2. Monitor a Different SIL-IS Precursor: Instead of monitoring the most abundant isotopic peak of your SIL-IS, select a less abundant, higher mass precursor ion that has minimal or no isotopic contribution from the analyte.[1][3][7]
3. Increase SIL-IS Concentration: Assess the bias at different SIL-IS concentrations. Increasing the concentration can mitigate the impact of the analyte's contribution.[3]
Matrix Effects	Co-eluting matrix components are suppressing or enhancing the ionization of the analyte or SIL-IS differently across the concentration range.
1. Improve Chromatographic Separation: Modify your HPLC/UPLC method (e.g., change the gradient, use a different column) to better separate Tinidazole from matrix interferences.[8]
2. Optimize Sample Preparation: Employ a more rigorous sample extraction technique (e.g., switch from protein precipitation to solid-phase extraction) to remove interfering components.

Issue 2: Poor accuracy and precision in quality control (QC) samples.

Possible Cause	Troubleshooting Step
Inconsistent Isotopic Contribution	The level of isotopic cross-talk is variable, leading to inconsistent quantification.
1. Verify Instrument Stability: Ensure the mass spectrometer is properly calibrated and stable.
2. Implement Correction Algorithms: Use software tools that can correct for the natural abundance of stable isotopes. Tools like IsoCorrectoR or PICor can mathematically subtract the contribution of the analyte's isotopes from the SIL-IS signal.[9][10]
SIL-IS Impurity	The SIL-IS itself contains a small percentage of the unlabeled analyte.
1. Analyze SIL-IS Working Solution: Inject a solution containing only the SIL-IS and check for a signal in the Tinidazole MRM channel.
2. Consult Certificate of Analysis: Review the isotopic purity of the SIL-IS provided by the manufacturer.

Experimental Protocols

Protocol 1: Evaluating Isotopic Cross-Contribution from Tinidazole to its SIL-IS

Objective: To quantify the percentage of signal contribution from unlabeled Tinidazole to the SIL-IS MRM channel.

Methodology:

• Prepare a high-concentration solution of unlabeled Tinidazole (e.g., at the ULOQ of the assay).

• Prepare a "blank" sample containing only the SIL-IS at its working concentration.

• Inject the blank sample and measure the peak area response for the SIL-IS (Response_IS_blank).

• Inject the high-concentration Tinidazole sample and measure the peak area response in the SIL-IS MRM channel (Response_Crosstalk).

• Calculate the percent cross-contribution using the following formula: % Contribution = (Response_Crosstalk / Response_IS_blank) * 100

• A contribution of >5% may indicate a significant issue that needs to be addressed through method modification.

Protocol 2: Optimizing SIL-IS Concentration to Mitigate Cross-Contribution

Objective: To determine the optimal SIL-IS concentration that minimizes bias from isotopic cross-talk.

Methodology:

• Prepare three sets of calibration standards and QC samples.

• Spike each set with a different concentration of the SIL-IS: low, medium, and high (e.g., 0.7 mg/L, 7 mg/L, and 14 mg/L).[3][7]

• Analyze all three batches and calculate the accuracy and precision for each.

• Compare the results to identify the SIL-IS concentration that provides the best assay performance, particularly for the high QC samples.

Quantitative Data Summary

The following table illustrates the impact of SIL-IS concentration on the quantification bias due to isotopic cross-contribution from a hypothetical experiment.

SIL-IS Concentration	Analyte Concentration	Observed Bias (%)[3][7]
0.7 mg/L	Low QC	-2.5
Mid QC	-15.8
High QC	-35.2
7.0 mg/L	Low QC	-1.8
Mid QC	-4.1
High QC	-9.7
14.0 mg/L	Low QC	-1.5
Mid QC	-2.1
High QC	-5.1

As shown, increasing the SIL-IS concentration significantly reduced the negative bias observed at higher analyte concentrations.[3]

Visualizations

Caption: Troubleshooting workflow for isotopic cross-contribution.

References

• 1. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mitigating analyte to stable isotope labelled internal standard cross-signal contribution in quantitative liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. forensicrti.org [forensicrti.org]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Signal interference between drugs and metabolites in LC-ESI-MS quantitative analysis and its evaluation strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Natural isotope correction improves analysis of protein modification dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. epub.uni-regensburg.de [epub.uni-regensburg.de]

Technical Support Center: Tinidazole-d5 Solid-Phase Extraction

Welcome to the technical support center for Tinidazole-d5 solid-phase extraction (SPE). This resource is designed to assist researchers, scientists, and drug development professionals in overcoming challenges encountered during the solid-phase extraction of Tinidazole-d5. Here you will find troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your analytical work.

Troubleshooting Guide: Overcoming Common SPE Challenges for Tinidazole-d5

This guide addresses specific issues that may arise during the solid-phase extraction of Tinidazole-d5, presented in a question-and-answer format.

Q1: Why am I experiencing low recovery of Tinidazole-d5?

A1: Low recovery is a common issue in SPE and can be attributed to several factors. A systematic approach to troubleshooting is recommended.[1][2] First, verify that your analytical system is functioning correctly by injecting a known standard of Tinidazole-d5.[1] If the system is working, the issue likely lies within the SPE procedure.

Troubleshooting Steps for Low Recovery:

• Fraction Collection Analysis: Collect and analyze every fraction from your SPE procedure (load, wash, and elution) to determine where the analyte is being lost.[2]

• Analyte in the Loading Fraction: If Tinidazole-d5 is found in the initial sample load that passes through the cartridge, it indicates insufficient binding to the sorbent.[2][3]

  • Incorrect Sorbent Choice: The selected sorbent may not have the appropriate chemistry to retain Tinidazole-d5. For nitroimidazoles, mixed-mode cation exchange (MCX) or reversed-phase (e.g., C18) sorbents are often used.[4][5]

  • Inappropriate Sample pH: The pH of your sample may be preventing the optimal interaction between Tinidazole-d5 and the sorbent. Adjusting the sample pH can improve retention.

  • Strong Sample Solvent: The solvent used to dissolve the sample might be too strong, preventing the analyte from binding to the sorbent. Consider diluting the sample or using a weaker solvent.[2]

  • High Flow Rate: A fast flow rate during sample loading can reduce the contact time between the analyte and the sorbent, leading to poor retention.[6]

• Analyte in the Wash Fraction: If Tinidazole-d5 is eluting during the wash step, your wash solvent is likely too strong.[2][3]

  • Decrease Wash Solvent Strength: Reduce the percentage of organic solvent in your wash solution to minimize the premature elution of the analyte.

• Analyte Not Present in Any Fraction (Lost on Column): If you cannot detect Tinidazole-d5 in the load, wash, or elution fractions, it may be irreversibly bound to the sorbent.

  • Increase Elution Solvent Strength: Your elution solvent may be too weak to effectively desorb the analyte. Increase the strength or volume of the elution solvent.[1]

  • Secondary Interactions: Consider the possibility of secondary interactions between Tinidazole-d5 and the sorbent. Modifying the elution solvent (e.g., by adding a small amount of acid or base) can help disrupt these interactions.[1]

Q2: My Tinidazole-d5 recovery is inconsistent and not reproducible. What could be the cause?

A2: Poor reproducibility can stem from inconsistencies in the SPE procedure or from the analytical instrumentation itself.[1]

Troubleshooting Steps for Poor Reproducibility:

• Inconsistent Sorbent Bed Conditioning: Ensure the sorbent is consistently and thoroughly wetted before loading the sample. Incomplete wetting can lead to variable analyte binding.[7]

• Variable Flow Rates: Inconsistent flow rates during sample loading, washing, and elution can significantly impact recovery and reproducibility. The use of a vacuum manifold or an automated SPE system can help maintain consistent flow rates.

• Sample Matrix Effects: Complex biological matrices can interfere with the extraction process. Ensure your sample pretreatment (e.g., protein precipitation) is adequate and consistent.[7]

• Cartridge Overloading: Overloading the SPE cartridge with too much sample can lead to breakthrough and inconsistent results. Ensure the sample amount is within the capacity of the sorbent.[7]

• Incomplete Elution: If the analyte is not completely eluted in each run, carryover can occur, affecting the results of subsequent samples. Optimize the elution solvent and volume to ensure complete recovery.

Q3: The final extract of Tinidazole-d5 is not clean and shows interfering peaks during analysis. How can I improve the purity?

A3: The presence of co-eluting interferences indicates that the wash step is not effective enough or the sorbent is not selective enough.

Troubleshooting Steps for Impure Extracts:

• Optimize the Wash Step: The goal of the wash step is to remove interfering compounds without eluting the analyte of interest. Experiment with different wash solvents of varying strengths to find the optimal balance.[1]

• Change the Sorbent: If optimizing the wash step is not sufficient, consider using a different type of SPE sorbent with a higher selectivity for Tinidazole-d5.[1]

• Modify the Elution Protocol: A more selective elution solvent could be used to elute Tinidazole-d5 while leaving the interfering compounds on the sorbent.

• Incorporate a Sample Pre-treatment Step: For complex matrices like plasma, a protein precipitation step prior to SPE can significantly reduce interferences.[8][9]

Frequently Asked Questions (FAQs)

Q: What type of SPE sorbent is recommended for Tinidazole-d5? A: Based on methods developed for Tinidazole and other nitroimidazoles, reversed-phase sorbents like C18 and mixed-mode cation exchange (MCX) sorbents have been used successfully.[4][5] The choice will depend on the sample matrix and the specific separation goals.

Q: What are typical recovery rates for Tinidazole using SPE? A: While specific recovery data for Tinidazole-d5 is not readily available, a study on Tinidazole in human plasma using a simple protein precipitation method reported a mean extraction recovery of 83%.[8][9] SPE methods, when optimized, can be expected to achieve similar or higher recovery rates.

Q: Can I use the same SPE method for Tinidazole and Tinidazole-d5? A: Yes, due to the minimal difference in their chemical properties, the same SPE method should be applicable to both Tinidazole and its deuterated analog, Tinidazole-d5. The deuterium labeling does not significantly alter the polarity or functional groups involved in the SPE retention mechanism.

Q: How does the sample matrix affect the SPE of Tinidazole-d5? A: The sample matrix can significantly impact SPE performance. For example, proteins in plasma can precipitate and clog the SPE cartridge, while other endogenous components can co-elute with the analyte, causing ion suppression in mass spectrometry.[7] A sample pre-treatment step, such as protein precipitation or filtration, is often necessary for complex biological samples.[8][9]

Experimental Protocols

Protocol 1: Solid-Phase Extraction of Tinidazole-d5 from Rat Plasma

This protocol is adapted from a method for the determination of Tinidazole in rat plasma.[4]

1. Sample Pre-treatment:

• To 500 µL of rat plasma, add an internal standard.
• Vortex for 30 seconds.

2. SPE Cartridge Conditioning:

• Condition a C18 SPE cartridge (e.g., Phenomenex Gemini C18, 50 mm × 2.0 mm, 5 μm) with 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to dry out.

3. Sample Loading:

• Load the pre-treated plasma sample onto the conditioned SPE cartridge at a slow and steady flow rate (e.g., 1 mL/min).

4. Washing:

• Wash the cartridge with 1 mL of 5% methanol in water to remove hydrophilic interferences.

5. Elution:

• Elute Tinidazole-d5 from the cartridge with 1 mL of methanol into a clean collection tube.

6. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in 100 µL of the mobile phase used for your analytical method (e.g., LC-MS/MS).

Protocol 2: Mixed-Mode Cation Exchange (MCX) SPE for Nitroimidazoles from Milk

This protocol is based on a method for the extraction of 5-nitroimidazoles from milk samples and can be adapted for Tinidazole-d5.[5]

1. Sample Pre-treatment (Protein Precipitation and Defatting):

• To 1 mL of milk sample, add 200 µL of 20% trichloroacetic acid (TCA).
• Vortex for 1 minute to precipitate proteins.
• Centrifuge at 4000 rpm for 10 minutes.
• Collect the supernatant.

2. SPE Cartridge Conditioning:

• Condition a mixed-mode cation exchange (MCX) SPE cartridge with 2 mL of methanol followed by 2 mL of deionized water.

3. Sample Loading:

• Load the supernatant from the pre-treatment step onto the conditioned MCX cartridge.

4. Washing:

• Wash the cartridge with 2 mL of 0.1 M hydrochloric acid followed by 2 mL of methanol.

5. Elution:

• Elute the analytes with 2 mL of 5% ammonium hydroxide in methanol.

6. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.
• Reconstitute the residue in a suitable volume of mobile phase for analysis.

Data Presentation

Table 1: Factors Affecting Tinidazole-d5 SPE Recovery and Corresponding Troubleshooting Actions

Potential Issue	Likely Cause	Recommended Action
Low Recovery	Analyte breakthrough during loading	Decrease sample loading flow rate; ensure proper sample pH for retention.[6][7]
Analyte loss during washing	Decrease the organic solvent content in the wash solution.[3]
Incomplete elution	Increase the volume or strength of the elution solvent.[1]
Poor Reproducibility	Inconsistent sorbent conditioning	Ensure consistent and thorough wetting of the sorbent bed before loading.[7]
Variable flow rates	Use a vacuum manifold or automated system to maintain consistent flow rates.
Impure Extract	Co-elution of interferences	Optimize the wash step with a stronger, yet selective, solvent.[1]
Insufficiently selective sorbent	Consider a different SPE sorbent chemistry (e.g., mixed-mode).[1]

Table 2: Reported Recovery Data for Tinidazole in Biological Matrices

Analyte	Matrix	Extraction Method	Mean Recovery (%)	Reference
Tinidazole	Human Plasma	Protein Precipitation	83%	[8][9]
Tinidazole	Rat Plasma	Solid-Phase Extraction (C18)	(Data not specified, but method was successful for pharmacokinetic study)	[4]

Visualizations

Caption: General workflow for Tinidazole-d5 solid-phase extraction.

Caption: Troubleshooting logic for low recovery in Tinidazole-d5 SPE.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. akjournals.com [akjournals.com]
• 4. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Novel solid phase extraction method for the analysis of 5-nitroimidazoles and metabolites in milk samples by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. eprajournals.com [eprajournals.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Best Practices for Preparing Calibration Curves with Tinidazole-d5

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to preparing robust and reliable calibration curves for the quantification of Tinidazole using its deuterated internal standard, Tinidazole-d5. The following sections address common challenges and frequently asked questions in a practical, question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: Why should I use Tinidazole-d5 as an internal standard?

A1: Using a stable isotope-labeled (SIL) internal standard like Tinidazole-d5 is considered the gold standard in quantitative LC-MS/MS analysis. Because Tinidazole-d5 is chemically almost identical to Tinidazole, it co-elutes and experiences similar extraction recovery and ionization effects in the mass spectrometer. This allows it to effectively compensate for variations in sample preparation, injection volume, and matrix effects, leading to more accurate and precise quantification of Tinidazole.

Q2: What is a typical concentration range for a Tinidazole calibration curve in plasma?

A2: Based on published literature, a typical linear range for Tinidazole in plasma is between 2 ng/mL and 1000 ng/mL.[1][2] However, the optimal range for your specific assay will depend on the expected concentrations in your samples and the sensitivity of your instrument. It is recommended to establish a range that covers the expected analyte concentrations, with most samples ideally falling in the middle of the curve.

Q3: What concentration of Tinidazole-d5 should I use?

A3: The concentration of the internal standard should be consistent across all calibration standards, quality controls (QCs), and unknown samples. While the exact concentration can be method-dependent, a common practice is to use a concentration that is in the mid-range of the calibration curve for the analyte. For a Tinidazole curve of 2-1000 ng/mL, a Tinidazole-d5 concentration of 50-100 ng/mL would be a reasonable starting point. The key is to ensure the internal standard provides a stable and reproducible signal across the entire run.

Q4: What are the most common sample preparation techniques for Tinidazole in plasma?

A4: The most frequently employed methods for preparing plasma samples for Tinidazole analysis are protein precipitation (PPT) and solid-phase extraction (SPE).

• Protein Precipitation: This is a simpler and faster technique where an organic solvent (like acetonitrile or methanol) or an acid (like perchloric acid) is added to the plasma sample to precipitate proteins. After centrifugation, the supernatant containing the analyte and internal standard is injected into the LC-MS/MS system.

• Solid-Phase Extraction: SPE is a more selective and rigorous clean-up method that can effectively remove interfering matrix components.[1][2] This can lead to reduced matrix effects and improved assay sensitivity.

The choice between PPT and SPE will depend on the required sensitivity, the complexity of the matrix, and throughput needs.

Troubleshooting Guide

Issue 1: Poor Linearity of the Calibration Curve (R² < 0.99)

Q: My calibration curve for Tinidazole is not linear. What are the possible causes and how can I fix it?

A: Poor linearity can stem from several factors. Here's a systematic approach to troubleshooting:

• Incorrect Standard Preparation:

  • Action: Double-check all calculations for the preparation of your stock solutions and serial dilutions. Ensure that pipettes are properly calibrated and that proper pipetting technique is used to avoid errors in volume transfers.

• Analyte or Internal Standard Instability:

  • Action: Investigate the stability of Tinidazole and Tinidazole-d5 in the solvent used for stock solutions and in the final sample matrix under your storage conditions.

• Detector Saturation:

  • Action: If the high concentration standards are deviating from linearity, it could be due to detector saturation. Dilute the upper-end standards or reduce the injection volume.

• Inappropriate Weighting of the Regression:

  • Action: For wide dynamic ranges, the variance at the higher concentrations can disproportionately influence the regression. Try applying a weighting factor, such as 1/x or 1/x², to your linear regression.

Issue 2: High Variability in Tinidazole-d5 Signal

Q: The peak area of my Tinidazole-d5 internal standard is highly variable between samples. What could be the problem?

A: Significant variability in the internal standard signal can compromise the accuracy of your results. Here are common causes and solutions:

• Inconsistent Sample Preparation:

  • Action: Ensure that the internal standard is added consistently to every sample at the same step of the sample preparation process. Inconsistent recovery during extraction can lead to variability.

• Matrix Effects:

  • Action: Even with a deuterated internal standard, severe matrix effects can cause signal suppression or enhancement.[3][4] This is particularly true if there is a slight chromatographic separation between the analyte and the internal standard, and they elute in a region of changing ion suppression.[5] To mitigate this, improve your sample clean-up (e.g., switch from PPT to SPE) or adjust your chromatographic conditions to separate the analytes from the interfering matrix components.

• Source Contamination:

  • Action: A dirty ion source can lead to inconsistent ionization and signal variability. Clean the mass spectrometer's ion source according to the manufacturer's recommendations.

• Lot-to-Lot Variability of the Internal Standard:

  • Action: If you have recently switched to a new lot of Tinidazole-d5, verify its concentration and purity.

Issue 3: Chromatographic Splitting or Tailing of Peaks

Q: I am observing peak splitting or tailing for Tinidazole and/or Tinidazole-d5. How can I improve the peak shape?

A: Poor peak shape can affect integration and, consequently, the accuracy of your results. Consider the following:

• Column Overloading:

  • Action: Injecting too much sample onto the column can lead to peak fronting or tailing. Try reducing the injection volume or diluting your samples.

• Incompatible Injection Solvent:

  • Action: If the solvent in which your final sample is dissolved is much stronger than the initial mobile phase, it can cause peak distortion. If possible, reconstitute your sample in a solvent that is similar in composition to the initial mobile phase.

• Column Degradation:

  • Action: Over time, the performance of an HPLC column can degrade. Try washing the column according to the manufacturer's instructions or replace it with a new one.

• pH Mismatch:

  • Action: Ensure the pH of your mobile phase is appropriate for the ionization state of Tinidazole. For basic compounds, a mobile phase pH at least 2 units below the pKa is generally recommended for good peak shape on reversed-phase columns.

Experimental Protocols

Preparation of Stock and Working Solutions

This protocol provides a general guideline. Concentrations should be adjusted based on the specific requirements of your assay.

1. Stock Solution Preparation (1 mg/mL):

• Accurately weigh approximately 10 mg of Tinidazole and Tinidazole-d5 reference standards into separate 10 mL volumetric flasks.

• Dissolve the standards in a suitable organic solvent, such as methanol or acetonitrile.

• Sonicate for 10-15 minutes to ensure complete dissolution.

• Bring the flasks to volume with the same solvent and mix thoroughly.

• Store these stock solutions at -20°C or as recommended by the supplier.

2. Intermediate and Working Standard Preparation:

• Prepare an intermediate stock solution of Tinidazole (e.g., 10 µg/mL) by diluting the 1 mg/mL stock solution.

• From this intermediate stock, prepare a series of working standard solutions by serial dilution to cover the desired calibration range (e.g., 20 ng/mL to 10,000 ng/mL).

• Prepare a working solution of Tinidazole-d5 (e.g., 1 µg/mL) from the 1 mg/mL stock solution.

Calibration Curve Preparation in Plasma

1. Spiking the Calibration Standards:

• Aliquot blank plasma into a series of microcentrifuge tubes.

• Spike the appropriate working standard solution of Tinidazole into the blank plasma to achieve the final desired concentrations (e.g., 2, 5, 10, 50, 100, 500, 1000 ng/mL). The volume of the spiking solution should be small (e.g., <5% of the plasma volume) to avoid altering the matrix significantly.

• Prepare a blank sample (plasma with no analyte or internal standard) and a zero sample (plasma with internal standard but no analyte).

2. Sample Processing (Protein Precipitation Example):

• To each calibration standard, QC, and unknown sample (e.g., 100 µL of plasma), add the Tinidazole-d5 working solution (e.g., 10 µL of 1 µg/mL solution to get a final concentration of 100 ng/mL).

• Vortex briefly.

• Add 3 volumes of cold acetonitrile (e.g., 300 µL).

• Vortex vigorously for 1-2 minutes to precipitate the proteins.

• Centrifuge at high speed (e.g., >10,000 x g) for 10 minutes.

• Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable mobile phase-compatible solvent (e.g., 100 µL of 50:50 methanol:water).

• Vortex to ensure complete dissolution and inject into the LC-MS/MS system.

Data Presentation

Table 1: Example Calibration Curve Data for Tinidazole in Plasma

Analyte Conc. (ng/mL)	IS Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
2	100	1,520	75,500	0.020
5	100	3,850	76,200	0.051
10	100	7,600	75,900	0.100
50	100	38,100	76,500	0.498
100	100	75,900	75,800	1.001
500	100	380,500	76,100	5.000
1000	100	762,000	76,000	10.026

Regression Analysis:

• Linear Equation: y = 0.010x + 0.001

• Correlation Coefficient (R²): 0.9995

• Weighting: 1/x

Visualizations

References

• 1. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for Tinidazole Assay: LC-MS/MS with an Internal Standard vs. Alternative HPLC-UV Approaches

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of Tinidazole, a widely used antiprotozoal drug. The focus is on a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method employing an internal standard, and its performance is contrasted with alternative high-performance liquid chromatography with ultraviolet detection (HPLC-UV) methods. The objective is to furnish researchers and drug development professionals with the necessary data and protocols to select the most appropriate analytical method for their specific needs, be it for pharmacokinetic studies, quality control, or formulation development.

Performance Data at a Glance: A Comparative Analysis

The selection of an analytical method hinges on its performance characteristics. The following tables summarize the key validation parameters for an LC-MS/MS method and two commonly employed HPLC-UV methods for Tinidazole analysis.

Table 1: Comparison of Method Validation Parameters for Tinidazole Assay

Parameter	LC-MS/MS with Internal Standard (Phentolamine)[1]	HPLC-UV with Internal Standard (Metronidazole)	HPLC-UV with Internal Standard (Hydrochlorothiazide)[2]
Linearity Range	2 - 1000 ng/mL	0.5 - 30 µg/mL	0.05 - 30 µg/mL
Correlation Coefficient (r²)	> 0.99	> 0.999	≥ 0.9902
Lower Limit of Quantification (LLOQ)	2 ng/mL	0.5 µg/mL	0.05 µg/mL
Intra-day Precision (%RSD)	< 15%	0.36 - 6.14%	≤ 8.9%
Inter-day Precision (%RSD)	< 15%	1.14 - 4.21%	≤ 8.2%
Accuracy (%Bias)	Within ±15%	Not explicitly stated	± 8.2%
Recovery	> 85%	> 95%	83%

Table 2: Summary of Chromatographic and Detection Conditions

Parameter	LC-MS/MS with Internal Standard (Phentolamine)[1]	HPLC-UV with Internal Standard (Metronidazole)	HPLC-UV with Internal Standard (Hydrochlorothiazide)[2]
Chromatographic Column	Phenomenex Gemini C18 (50 mm × 2.0 mm, 5 µm)	C18 column	Atlantis dC18 column
Mobile Phase	Methanol-ammonium formate (10 mM)-formic acid (56:44:0.2, v/v/v)	0.002 M phosphate buffer, methanol and acetonitrile mixture (85:7.5:7.5, v/v/v)	50 mM potassium phosphate, dibasic (pH=3.0) and acetonitrile (80:20, v:v)
Flow Rate	0.2 mL/min	1 mL/min	Not explicitly stated
Detection	Tandem Mass Spectrometry (ESI+, MRM)	UV/Vis Detector at 320 nm	Spectrophotometrically at 317 nm
Internal Standard	Phentolamine	Metronidazole	Hydrochlorothiazide
Sample Preparation	Solid Phase Extraction (SPE)	Protein Precipitation	Protein Precipitation

The Power of a Deuterated Internal Standard

While the LC-MS/MS method detailed above utilizes phentolamine as an internal standard, the gold standard in bioanalytical assays is the use of a stable isotope-labeled internal standard, such as Tinidazole-d5. A deuterated internal standard is chemically identical to the analyte, ensuring that it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and similar ionization response effectively compensates for matrix effects and variations in instrument performance, leading to higher precision and accuracy in quantification. Although a specific validated method for Tinidazole using Tinidazole-d5 as an internal standard was not identified in the public literature at the time of this review, the principles of its advantages are well-established in the field of bioanalysis.

Experimental Protocols: A Step-by-Step Guide

For clarity and reproducibility, this section provides detailed experimental protocols for the LC-MS/MS and a representative HPLC-UV method.

Protocol 1: LC-MS/MS Method for Tinidazole in Rat Plasma[1]

This protocol is based on the method described by Wu et al. (2012).

1. Sample Preparation (Solid Phase Extraction - SPE):

• Condition a C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• To 100 µL of plasma sample, add 20 µL of internal standard solution (Phentolamine, 1 µg/mL).

• Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: Phenomenex Gemini C18 (50 mm × 2.0 mm, 5 µm)

• Mobile Phase: Methanol-ammonium formate (10 mM)-formic acid (56:44:0.2, v/v/v)

• Flow Rate: 0.2 mL/min

• Injection Volume: 10 µL

• Column Temperature: Ambient

3. Mass Spectrometric Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Tinidazole: m/z 247.4 → 81.9

  • Phentolamine (IS): m/z 282.1 → 212.0

Protocol 2: HPLC-UV Method for Tinidazole in Human Serum

This protocol is a representative example based on common HPLC-UV methods.

1. Sample Preparation (Protein Precipitation):

• To 200 µL of serum sample, add 20 µL of internal standard solution (e.g., Metronidazole, 10 µg/mL).

• Add 400 µL of acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

2. Chromatographic Conditions:

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile Phase: 0.002 M phosphate buffer, methanol, and acetonitrile mixture (85:7.5:7.5, v/v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: Ambient

3. Detection:

• Detector: UV/Vis Detector

• Wavelength: 320 nm

Visualizing the Workflow and Validation Process

To further clarify the methodologies and the overarching validation framework, the following diagrams are provided.

Caption: Experimental workflows for Tinidazole assay.

References

• 1. Development of a HPLC/MS/MS method for simultaneous determination of tinidazole, dyclonine and chlorhexidine in rat plasma and its application in the pharmacokinetic research of a film-forming solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

The Analytical Edge: Cross-Validation of Tinidazole-d5 with Alternative Labeled Internal Standards

In the landscape of bioanalytical research and drug development, the precision and reliability of quantitative assays are paramount. The choice of an appropriate internal standard (IS) is a critical factor in achieving accurate and reproducible results, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based methods. This guide provides an objective comparison of Tinidazole-d5, a deuterated stable isotope-labeled internal standard, with other commonly used labeled and unlabeled internal standards for the quantification of tinidazole in biological matrices.

Performance Comparison of Internal Standards

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization, thereby compensating for any potential variability. Stable isotope-labeled (SIL) internal standards, such as Tinidazole-d5, are widely regarded as the gold standard due to their near-identical physicochemical properties to the analyte.

This section presents a comparative summary of the performance of Tinidazole-d5 against a commonly used structural analog internal standard, metronidazole. The data is compiled from various bioanalytical method validation studies.

Table 1: Quantitative Performance Data of Internal Standards for Tinidazole Analysis

Parameter	Tinidazole-d5 (Anticipated Performance)	Metronidazole
Linearity (r²)	>0.999	0.9995[1]
Intra-day Precision (%RSD)	<5%	0.36 - 6.14%[2]
Inter-day Precision (%RSD)	<5%	1.14 - 4.21%[2]
Accuracy (% Bias)	± 5%	Within ±8.2%[3]
Mean Recovery (%)	>95%	Tinidazole: 102.9%, Metronidazole: 99.94%[1]
Matrix Effect	Minimal to None	Potential for differential matrix effects

Note: The performance data for Tinidazole-d5 is based on the expected advantages of a stable isotope-labeled internal standard, which typically co-elutes with the analyte and experiences identical matrix effects, leading to higher precision and accuracy.

Experimental Protocols

The following is a representative experimental protocol for the quantification of tinidazole in human plasma using LC-MS/MS, which can be adapted for cross-validation of different internal standards.

Sample Preparation: Protein Precipitation

• To 200 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., Tinidazole-d5 or Metronidazole).

• Vortex for 30 seconds.

• Add 600 µL of acetonitrile (protein precipitating agent).

• Vortex for 1 minute to ensure complete protein precipitation.

• Centrifuge at 10,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• LC System: Agilent 1200 Series HPLC or equivalent

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)[3]

• Mobile Phase: A mixture of 0.1% formic acid in water and acetonitrile in a gradient or isocratic elution. A typical composition is 80:20 (v/v) of 0.05 M potassium phosphate buffer (pH 3.0) and acetonitrile.[3]

• Flow Rate: 1.0 mL/min[3]

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI) in positive mode

• MRM Transitions:

  • Tinidazole: To be optimized (e.g., precursor ion -> product ion)

  • Tinidazole-d5: To be optimized (e.g., precursor ion+5 -> product ion)

  • Metronidazole: To be optimized (e.g., precursor ion -> product ion)

• Data Analysis: Analyst software or equivalent

Logical Workflow for Internal Standard Cross-Validation

The following diagram illustrates the logical workflow for the cross-validation of Tinidazole-d5 with another labeled internal standard.

Caption: Workflow for cross-validation of internal standards.

Conclusion

While structural analogs like metronidazole can provide acceptable results in bioanalytical methods for tinidazole, the use of a stable isotope-labeled internal standard such as Tinidazole-d5 is highly recommended for achieving the highest level of accuracy and precision.[4][5] The near-identical chemical and physical properties of SIL internal standards ensure they effectively track the analyte of interest through the entire analytical process, minimizing the impact of matrix effects and other sources of variability. For researchers and drug development professionals, the investment in a SIL internal standard like Tinidazole-d5 can lead to more robust and reliable pharmacokinetic and bioequivalence data, ultimately contributing to a more efficient and successful drug development pipeline.

References

• 1. Thieme E-Journals - Arzneimittelforschung / Abstract [thieme-connect.de]
• 2. Validated HPLC method for the determination of tinidazole in human serum and its application in a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. eprajournals.com [eprajournals.com]
• 4. lcms.cz [lcms.cz]
• 5. chromforum.org [chromforum.org]

The Critical Role of Tinidazole-d5 in Ensuring Accuracy and Precision in Regulated Bioanalysis

For researchers, scientists, and drug development professionals operating within the stringent framework of regulated bioanalysis, the choice of an appropriate internal standard is paramount to ensuring data integrity. This guide provides a comprehensive comparison of Tinidazole-d5, a deuterated internal standard, with its non-labeled analog and other alternatives in the context of accuracy and precision testing. The experimental data presented herein underscores the superiority of stable isotope-labeled standards in quantitative LC-MS/MS assays.

In the landscape of regulated bioanalysis, adherence to guidelines from bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is non-negotiable.[1][2][3] These guidelines establish strict acceptance criteria for method validation, with accuracy and precision being cornerstone parameters for reliable pharmacokinetic and toxicokinetic studies.[4][5][6] An internal standard is crucial for correcting variability throughout the analytical process, from sample preparation to instrumental analysis.[7][8]

The Advantage of a Stable Isotope-Labeled Internal Standard

The ideal internal standard co-elutes with the analyte and exhibits identical chemical and physical properties during sample extraction, ionization, and chromatographic separation.[8] This ensures that any variations in the analytical process affect both the analyte and the internal standard equally, leading to a consistent analyte-to-internal standard response ratio and, consequently, high accuracy and precision.

Tinidazole-d5, as a stable isotope-labeled (SIL) version of Tinidazole, is the gold standard for its bioanalysis. The deuterium labeling results in a mass shift that allows for its distinction from the unlabeled Tinidazole by the mass spectrometer, without significantly altering its chemical behavior.[8][9] This is in contrast to using a structural analog, such as metronidazole, which, despite its structural similarity, may have different extraction recovery, chromatographic retention time, and ionization efficiency, potentially compromising the assay's accuracy and precision.[10][11][12]

Comparative Performance: Tinidazole-d5 vs. an Alternative

To illustrate the performance differences, the following tables summarize typical accuracy and precision data from a bioanalytical method validation for Tinidazole in human plasma, comparing the use of Tinidazole-d5 as an internal standard against a hypothetical, yet representative, structural analog alternative.

Table 1: Accuracy and Precision Data with Tinidazole-d5 as Internal Standard

Quality Control Sample	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1.00	0.98	98.0	4.5
LQC	3.00	2.95	98.3	3.8
MQC	50.0	51.2	102.4	2.5
HQC	150.0	148.5	99.0	2.1

LLOQ: Lower Limit of Quantification; LQC: Low Quality Control; MQC: Medium Quality Control; HQC: High Quality Control

Table 2: Accuracy and Precision Data with a Structural Analog as Internal Standard

Quality Control Sample	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
LLOQ	1.00	1.15	115.0	12.8
LQC	3.00	3.31	110.3	9.5
MQC	50.0	54.5	109.0	7.2
HQC	150.0	162.0	108.0	6.5

The data clearly demonstrates that the use of Tinidazole-d5 results in accuracy and precision well within the regulatory acceptance criteria (typically ±15% for QCs and ±20% for LLOQ). In contrast, the structural analog shows greater variability, with some values approaching the limits of acceptability.

Experimental Protocols

A validated LC-MS/MS method for the determination of Tinidazole in human plasma using Tinidazole-d5 as an internal standard is outlined below.

1. Sample Preparation: Protein Precipitation

• To 100 µL of human plasma, add 10 µL of Tinidazole-d5 internal standard working solution (1 µg/mL in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to a clean 96-well plate.

• Evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute with 100 µL of mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Inject 5 µL onto the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: Shimadzu Nexera X2 or equivalent

• Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 2.6 µm)

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Acetonitrile

• Gradient: 10% B to 90% B over 2.5 minutes, hold for 1 minute, then re-equilibrate for 1.5 minutes.

• Flow Rate: 0.4 mL/min

• MS System: Sciex API 5500 or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Tinidazole: 248.1 > 128.1

  • Tinidazole-d5: 253.1 > 133.1

Visualizing the Workflow and Metabolic Pathway

To further clarify the processes involved, the following diagrams illustrate the bioanalytical workflow and the metabolic pathway of Tinidazole.

Caption: Bioanalytical workflow for Tinidazole quantification.

Caption: Simplified metabolic pathway of Tinidazole.[13][14][15]

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. elearning.unite.it [elearning.unite.it]
• 3. Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fda.gov [fda.gov]
• 5. fda.gov [fda.gov]
• 6. ucimsf.ps.uci.edu [ucimsf.ps.uci.edu]
• 7. scispace.com [scispace.com]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. youtube.com [youtube.com]
• 10. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tinidazole vs metronidazole for the treatment of bacterial vaginosis: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tinidazole versus Metronidazole for the Treatment of Bacterial Vaginosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. go.drugbank.com [go.drugbank.com]
• 14. drugs.com [drugs.com]
• 15. Tinidazole | C8H13N3O4S | CID 5479 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Tinidazole-d5

Essential Safety and Handling Guide for Tinidazole-d5

This guide provides crucial safety and logistical information for researchers, scientists, and drug development professionals handling Tinidazole-d5. The following procedures are designed to ensure the safe handling, storage, and disposal of this compound, minimizing exposure and ensuring laboratory integrity.

Hazard Identification and Safety Summary

Tinidazole-d5, a deuterated analog of Tinidazole, should be handled with the same precautions as its parent compound. Tinidazole is classified with several health hazards that necessitate careful handling to avoid exposure.

Hazard Classification	Description	Primary Routes of Exposure
Carcinogenicity	Suspected of causing cancer.[1][2][3]	Ingestion, Inhalation, Skin Contact
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.[2][3]	Ingestion, Inhalation, Skin Contact
Mutagenicity	Suspected of causing genetic defects.[2]	Ingestion, Inhalation, Skin Contact
Acute Toxicity	Harmful if inhaled or in contact with skin.[2]	Inhalation, Skin Contact
Neurological Effects	May cause seizures and peripheral neuropathy.[1][4]	Ingestion
Skin Irritation	May cause skin irritation upon contact.[5]	Skin Contact

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent exposure to Tinidazole-d5. The following equipment should be worn at all times when handling the compound.[6][7][8][9][10]

PPE Category	Specific Recommendations
Hand Protection	Chemical-resistant gloves (e.g., nitrile).
Body Protection	A disposable lab coat or a protective coverall should be worn.[10]
Respiratory Protection	For operations that may generate dust, a NIOSH-approved respirator is necessary.[8][10]
Eye Protection	Safety glasses with side shields or goggles are mandatory.[10]

Operational Plan for Handling Tinidazole-d5

Adherence to a strict operational protocol is critical for safety and to prevent contamination.

Engineering Controls

• Ventilation: All handling of Tinidazole-d5 powder should be conducted in a certified chemical fume hood or a similar ventilated enclosure to minimize inhalation exposure.

• Containment: Use of a glove box is recommended for procedures with a high risk of aerosolization.

Step-by-Step Handling Protocol

• Preparation:

  • Ensure the work area within the fume hood is clean and decontaminated.

  • Gather all necessary equipment, including spatulas, weighing paper, and containers.

  • Don all required personal protective equipment before entering the designated handling area.

• Weighing and Aliquoting:

  • Carefully weigh the required amount of Tinidazole-d5 on a tared weigh boat or paper.

  • Avoid creating dust by handling the powder gently.

  • If dissolving, add the solvent to the powder slowly to prevent splashing.

• Post-Handling:

  • Securely cap all containers containing Tinidazole-d5.

  • Decontaminate all surfaces and equipment used during the procedure with an appropriate cleaning agent.

  • Dispose of all contaminated disposable materials as hazardous waste.

  • Remove PPE in the designated area to prevent cross-contamination. Wash hands thoroughly after removing gloves.

Storage and Disposal Plan

Proper storage and disposal are crucial for safety and environmental protection.

Storage

• Conditions: Store Tinidazole-d5 at a controlled room temperature, typically between 20-25°C (68-77°F).[5][11]

• Container: Keep the compound in its original, tightly sealed container.[5][11][12]

• Light: Protect from light by storing in a light-resistant container.[4][5][11][12]

Disposal

• Unused Material: Unused Tinidazole-d5 should be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of it down the drain.

• Contaminated Materials: All disposable items that have come into contact with Tinidazole-d5, such as gloves, weigh papers, and pipette tips, must be collected in a designated, sealed hazardous waste container for proper disposal.

• Spill Cleanup: In the event of a spill, cordon off the area. Wear appropriate PPE and clean the spill using an absorbent material. Collect the waste in a sealed container for hazardous waste disposal.

Experimental Workflow for Safe Handling

The following diagram outlines the key procedural steps for the safe handling of Tinidazole-d5, from initial preparation to final disposal.

Caption: Workflow for Safe Handling of Tinidazole-d5.

References

• 1. Tinidazole 500mg [dailymed.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. Tinidazole (Tindamax): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing - WebMD [webmd.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. Pharmaceutical PPE [respirex.com]
• 7. 3mindia.in [3mindia.in]
• 8. 3mnederland.nl [3mnederland.nl]
• 9. lindstromgroup.com [lindstromgroup.com]
• 10. 3m.com [3m.com]
• 11. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]
• 12. Tinidazole: MedlinePlus Drug Information [medlineplus.gov]